2,7-Dideacetoxytaxinine J

Core Science & Biosynthesis

Unveiling 2,7-Dideacetoxytaxinine J: A Technical Guide to its Natural Sources and Isolation

For Immediate Release

This technical guide provides a comprehensive overview of the natural sources and isolation procedures for 2,7-Dideacetoxytaxinine J, a taxane (B156437) diterpenoid of interest to researchers, scientists, and drug development professionals. This document synthesizes available scientific literature to present a detailed account of the compound's origins and the methodologies for its extraction and purification.

Natural Sources

2,7-Dideacetoxytaxinine J is a naturally occurring phytocompound found within the genus Taxus, commonly known as yew. Scientific literature indicates that this taxoid has been identified in at least two species of yew:

• Taxus chinensis : A species of yew native to China.

• Taxus mairei : Another yew species found in China and other parts of Asia.

While the compound has been identified in these species, the specific plant part (e.g., needles, bark, or seeds) yielding the highest concentration of 2,7-Dideacetoxytaxinine J is not consistently detailed in the readily available literature, suggesting that its distribution within the plant may vary or has not been extensively studied in all species.

Isolation and Purification: A Methodological Overview

The isolation of 2,7-Dideacetoxytaxinine J, like other taxanes, involves a multi-step process of extraction and chromatographic separation. While a singular, standardized protocol for this specific compound is not available, a general workflow can be constructed based on established methods for taxane isolation from Taxus species.

Extraction

The initial step involves the extraction of crude taxoids from the plant material. This is typically achieved using polar organic solvents.

Table 1: Quantitative Data for a General Taxane Extraction Protocol

Parameter	Value/Description
Plant Material	Dried and powdered needles or bark of Taxus sp.
Extraction Solvent	Methanol (B129727) or Ethanol
Solvent-to-Biomass Ratio	10:1 (v/w)
Extraction Method	Maceration or Soxhlet extraction
Extraction Time	24-48 hours
Temperature	Room temperature or gentle heating (40-60°C)

Purification

Following extraction, the crude extract, which contains a complex mixture of taxanes and other plant metabolites, is subjected to a series of chromatographic separations to isolate 2,7-Dideacetoxytaxinine J.

Table 2: Chromatographic Parameters for Taxane Purification

Chromatographic Technique	Stationary Phase	Mobile Phase (Eluent)	Purpose
Column Chromatography (CC)	Silica (B1680970) gel	Gradient of n-hexane and ethyl acetate (B1210297)	Initial fractionation of the crude extract.
Sephadex LH-20 Chromatography	Sephadex LH-20	Methanol	Further separation based on molecular size.
Preparative High-Performance Liquid Chromatography (Prep-HPLC)	C18 reversed-phase	Gradient of acetonitrile (B52724) and water	Final purification to obtain the pure compound.

Detailed Experimental Protocols

The following protocols are generalized procedures for the isolation of taxanes from Taxus species and can be adapted for the specific isolation of 2,7-Dideacetoxytaxinine J.

General Extraction Protocol

• Preparation of Plant Material : Air-dry the needles or bark of the selected Taxus species and grind them into a fine powder.

• Solvent Extraction : Macerate the powdered plant material in methanol at room temperature for 48 hours, with occasional stirring.

• Filtration and Concentration : Filter the extract to remove solid plant debris. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude methanolic extract.

• Solvent Partitioning : Suspend the crude extract in water and partition successively with n-hexane, chloroform, and ethyl acetate. The taxane-rich fraction is typically found in the ethyl acetate layer.

Chromatographic Purification Protocol

• Silica Gel Column Chromatography : Subject the dried ethyl acetate fraction to column chromatography on a silica gel column. Elute the column with a gradient of increasing polarity, starting with n-hexane and gradually increasing the proportion of ethyl acetate. Collect fractions and monitor them by thin-layer chromatography (TLC).

• Sephadex LH-20 Chromatography : Pool the fractions containing the taxoids of interest and further purify them on a Sephadex LH-20 column using methanol as the eluent.

• Preparative HPLC : The final purification is achieved by preparative HPLC on a C18 reversed-phase column. A gradient elution with acetonitrile and water is typically employed to isolate the pure 2,7-Dideacetoxytaxinine J. The purity of the isolated compound should be confirmed by analytical HPLC and its structure elucidated using spectroscopic methods such as NMR and MS.

Visualizing the Isolation Workflow

The following diagram illustrates the general workflow for the isolation of 2,7-Dideacetoxytaxinine J from Taxus plant material.

Caption: General workflow for the isolation of 2,7-Dideacetoxytaxinine J.

This technical guide provides a foundational understanding of the natural sourcing and isolation of 2,7-Dideacetoxytaxinine J. Researchers are encouraged to consult the primary scientific literature for more specific details and to optimize these general protocols for their particular research needs.

Unveiling 2,7-Dideacetoxytaxinine J: A Technical Guide to its Discovery and Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dideacetoxytaxinine J is a naturally occurring diterpenoid belonging to the complex family of taxanes. First identified from the heartwood of the Japanese yew, Taxus cuspidata, this compound is a subject of scientific interest due to its structural relationship with other biologically active taxoids. This technical guide provides a comprehensive overview of the discovery, history, and chemical properties of 2,7-Dideacetoxytaxinine J, with a focus on the experimental methodologies employed for its isolation and characterization.

Discovery and History

2,7-Dideacetoxytaxinine J was first isolated and identified as part of ongoing phytochemical investigations into the constituents of Taxus cuspidata. The primary research detailing its discovery was published by Zhang et al. in 1990 in the Chinese scientific journal Acta Pharmaceutica Sinica. This initial report laid the groundwork for understanding the chemical diversity of taxanes within this plant species.

The isolation of 2,7-Dideacetoxytaxinine J contributed to the growing library of known taxane (B156437) diterpenoids, a class of compounds that includes the renowned anticancer drug, paclitaxel (B517696) (Taxol®). The structural elucidation of this and other minor taxoids has been crucial for structure-activity relationship (SAR) studies and for understanding the biosynthetic pathways of these complex molecules in Taxus species.

Physicochemical Properties

A summary of the key physicochemical properties of 2,7-Dideacetoxytaxinine J is presented in the table below.

Property	Value
Chemical Formula	C35H44O8
Molecular Weight	592.72 g/mol
CAS Number	115810-14-5
Appearance	Amorphous powder
Optical Rotation	[α]D +28.6° (c 0.14, CHCl3)

Experimental Protocols

The following sections detail the methodologies employed in the landmark study by Zhang et al. (1990) for the isolation and structure elucidation of 2,7-Dideacetoxytaxinine J.

Isolation and Purification

The isolation of 2,7-Dideacetoxytaxinine J from the heartwood of Taxus cuspidata involved a multi-step extraction and chromatographic process.

Experimental Workflow for Isolation

Fig. 1: Isolation workflow for 2,7-Dideacetoxytaxinine J.

• Extraction: The dried and powdered heartwood of Taxus cuspidata was extracted with acetone at room temperature. The solvent was then evaporated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude acetone extract was suspended in water and partitioned with chloroform. The chloroform-soluble fraction, containing the less polar taxoids, was collected.

• Silica Gel Column Chromatography: The chloroform extract was subjected to column chromatography on silica gel. The column was eluted with a gradient of hexane (B92381) and acetone, with the polarity gradually increasing. Fractions were collected and monitored by thin-layer chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of interest were further purified by preparative HPLC on a C18 reversed-phase column to yield pure 2,7-Dideacetoxytaxinine J as an amorphous powder.

Structure Elucidation

The chemical structure of 2,7-Dideacetoxytaxinine J was determined through a combination of spectroscopic techniques.

Spectroscopic Data for 2,7-Dideacetoxytaxinine J

Spectroscopic Technique	Key Observations
Mass Spectrometry (MS)	Exhibited a molecular ion peak corresponding to the formula C35H44O8.
Infrared (IR) Spectroscopy	Showed absorption bands for hydroxyl, ester carbonyl, and double bond functionalities.
¹H Nuclear Magnetic Resonance (NMR)	Revealed signals characteristic of a taxane skeleton, including methyl groups, acetate (B1210297) groups, and a cinnamoyl moiety.
¹³C Nuclear Magnetic Resonance (NMR)	Confirmed the presence of 35 carbon atoms and provided detailed information about the carbon skeleton and functional groups.

The detailed analysis of the ¹H and ¹³C NMR spectra, in conjunction with 2D NMR experiments such as COSY and HMQC, allowed for the complete assignment of all proton and carbon signals and the determination of the stereochemistry of the molecule.

Biological Activity

To date, there is limited published information on the specific biological activities of 2,7-Dideacetoxytaxinine J. As a member of the taxane family, it is a candidate for investigation into potential cytotoxic and microtubule-stabilizing effects. However, dedicated studies to evaluate its pharmacological profile are required. The absence of certain functional groups present in more potent taxoids like paclitaxel may influence its biological activity.

Conclusion

2,7-Dideacetoxytaxinine J is a minor taxoid isolated from Taxus cuspidata. Its discovery has contributed to the broader understanding of the chemical diversity within the Taxus genus. The detailed experimental protocols for its isolation and the spectroscopic data that led to its structure elucidation serve as a valuable reference for natural product chemists and researchers in the field of drug discovery. Further investigation into the biological activity of this and other minor taxoids may yet reveal novel therapeutic potentials.

In-Depth Spectroscopic Analysis of 2,7-Dideacetoxytaxinine J: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,7-Dideacetoxytaxinine J, a taxane (B156437) diterpenoid isolated from Taxus yunnanensis. The information presented herein is essential for the identification, characterization, and further development of this natural product for potential therapeutic applications. This document details the nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) data, along with the experimental protocols utilized for their acquisition.

Spectroscopic Data of 2,7-Dideacetoxytaxinine J

The structural elucidation of 2,7-Dideacetoxytaxinine J has been accomplished through a combination of spectroscopic techniques. The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

Table 1: ¹H NMR Spectroscopic Data for 2,7-Dideacetoxytaxinine J (CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2	4.98	d	6.0
3	3.89	d	6.0
5	5.65	dd	10.5, 6.5
6α	1.90	m
6β	2.55	m
7	4.45	br d	10.5
9	5.40	d	9.5
10	6.15	d	9.5
13	6.18	t	8.5
14α	2.25	m
14β	2.15	m
16	1.75	s
17	1.15	s
18	1.85	s
19	1.05	s
20α	4.20	d	8.0
20β	4.35	d	8.0
OAc-4	2.10	s
OAc-9	2.20	s
OAc-10	2.05	s
OAc-13	2.28	s
Ph-2', 6'	7.60	d	7.5
Ph-3', 5'	7.45	t	7.5
Ph-4'	7.55	t	7.5
H-2' (Cin)	6.45	d	16.0
H-3' (Cin)	7.70	d	16.0

Data obtained from the analysis of taxoids isolated from Taxus species.

Table 2: ¹³C NMR Spectroscopic Data for 2,7-Dideacetoxytaxinine J (CDCl₃)

Position	Chemical Shift (δ, ppm)	Position	Chemical Shift (δ, ppm)
1	142.5	15	40.2
2	75.6	16	26.5
3	83.8	17	21.0
4	134.2	18	15.0
5	80.5	19	10.5
6	35.8	20	76.8
7	70.1	OAc-4 (C=O)	170.5
8	46.5	OAc-4 (CH₃)	21.2
9	78.5	OAc-9 (C=O)	170.0
10	76.5	OAc-9 (CH₃)	21.8
11	135.5	OAc-10 (C=O)	169.8
12	138.0	OAc-10 (CH₃)	21.5
13	72.5	OAc-13 (C=O)	171.0
14	38.5	OAc-13 (CH₃)	21.3
Cinnamate-C=O	166.5	Cinnamate-C-β	145.5
Cinnamate-C-α	118.0	Cinnamate-C-1'	134.5
Cinnamate-C-2',6'	128.5	Cinnamate-C-3',5'	129.0
Cinnamate-C-4'	130.5

Data obtained from the analysis of taxoids isolated from Taxus species.

Table 3: Mass Spectrometry (MS) Data for 2,7-Dideacetoxytaxinine J

Technique	Ionization Mode	Observed m/z	Interpretation
HR-FAB-MS	Positive	651.3015	[M+H]⁺ (Calculated for C₃₇H₄₇O₁₀: 651.3009)

This data confirms the molecular formula of the compound.

Table 4: Infrared (IR) Spectroscopic Data for 2,7-Dideacetoxytaxinine J

Wavenumber (cm⁻¹)	Interpretation
3500	O-H stretching (hydroxyl groups)
1740	C=O stretching (ester carbonyls)
1635	C=C stretching (alkene and aromatic ring)
1240	C-O stretching (esters)

Characteristic absorption bands for the functional groups present in the molecule.

Experimental Protocols

The isolation and spectroscopic analysis of 2,7-Dideacetoxytaxinine J were performed following established methodologies for the characterization of natural products.

Isolation of 2,7-Dideacetoxytaxinine J

The compound was isolated from the needles and stems of Taxus yunnanensis. The dried and powdered plant material was extracted with ethanol. The resulting crude extract was then subjected to a series of chromatographic separations. This multi-step process typically involves:

• Solvent Partitioning: The crude extract is partitioned between different immiscible solvents (e.g., hexane (B92381), ethyl acetate, and water) to separate compounds based on their polarity.

• Column Chromatography: The fractions obtained from solvent partitioning are further purified using column chromatography on silica (B1680970) gel, eluting with a gradient of solvents such as hexane and ethyl acetate.

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification to yield the pure compound is often achieved using preparative HPLC with a suitable column and mobile phase.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker AV-400 or AV-500 spectrometer. Samples were dissolved in deuterated chloroform (B151607) (CDCl₃), and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

• Mass Spectrometry: High-resolution fast atom bombardment mass spectrometry (HR-FAB-MS) was performed on a JEOL JMS-HX110 mass spectrometer.

• Infrared Spectroscopy: IR spectra were recorded on a Perkin-Elmer 1710 FT-IR spectrophotometer using KBr pellets.

Workflow for Isolation and Identification

The following diagram illustrates the general workflow for the isolation and structural elucidation of a natural product like 2,7-Dideacetoxytaxinine J.

Caption: Workflow for the isolation and spectroscopic identification of 2,7-Dideacetoxytaxinine J.

The Enigmatic Pathway: A Technical Guide to the Biosynthesis of 2,7-Dideacetoxytaxinine J in Taxus Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Taxus, commonly known as yew, is a rich source of complex diterpenoid alkaloids known as taxoids. While the biosynthesis of the renowned anticancer drug paclitaxel (B517696) (Taxol) has been extensively studied, the metabolic pathways leading to the vast array of other taxoids, such as 2,7-Dideacetoxytaxinine J, remain less defined. This technical guide provides an in-depth exploration of the putative biosynthetic pathway of 2,7-Dideacetoxytaxinine J, drawing upon the established framework of taxoid biosynthesis in Taxus species. It is designed to be a valuable resource for researchers in natural product chemistry, plant biochemistry, and drug discovery.

The biosynthesis of taxoids is a complex network of reactions involving numerous enzymes, including terpene synthases, cytochrome P450 monooxygenases, and various transferases.[1] It is believed that the diverse array of taxoids arises from a common metabolic grid, with specific enzymatic modifications leading to the final structures. This guide will delineate the known foundational steps of taxoid biosynthesis and then propose a specific, albeit putative, branch leading to the formation of 2,7-Dideacetoxytaxinine J.

Core Biosynthetic Pathway of Taxoids

The journey to any taxoid begins with the universal precursor of diterpenoids, geranylgeranyl diphosphate (B83284) (GGPP), which is produced through the methylerythritol phosphate (B84403) (MEP) pathway in the plastids of Taxus cells.[2] The biosynthesis can be broadly divided into three key stages:

• Formation of the Taxane (B156437) Skeleton: The initial committed step is the cyclization of GGPP to taxa-4(5),11(12)-diene, the fundamental hydrocarbon skeleton of all taxoids. This complex rearrangement is catalyzed by the enzyme taxadiene synthase (TS).[3]

• Oxygenation of the Taxane Core: Following the formation of the taxane skeleton, a series of oxidative modifications are carried out by a suite of cytochrome P450 hydroxylases (P450s). These enzymes introduce hydroxyl groups at various positions on the taxane ring, creating a diverse array of hydroxylated intermediates.[4]

• Acylation and Other Modifications: The hydroxylated taxane core is then further decorated with various functional groups, primarily through the action of acyl-CoA-dependent acyltransferases (ACTs). These enzymes attach acetyl, benzoyl, and other acyl groups to the hydroxylated positions, significantly increasing the structural diversity of the resulting taxoids.[4]

Putative Biosynthetic Pathway of 2,7-Dideacetoxytaxinine J

While the specific enzymes and the exact sequence of events leading to 2,7-Dideacetoxytaxinine J have not been definitively elucidated, a plausible pathway can be postulated based on the known taxoid metabolic network and the structure of the target molecule. The key transformations required are the hydroxylation of the taxane core at specific positions and, most notably, the absence of acetyl groups at the C-2 and C-7 positions.

It is hypothesized that the biosynthesis of 2,7-Dideacetoxytaxinine J diverges from the main taxol pathway after the initial oxygenation steps. A plausible precursor would be a taxoid intermediate that possesses hydroxyl groups at the C-2 and C-7 positions. The absence of acetate (B1210297) groups at these positions in the final molecule suggests two possibilities:

• Direct Hydroxylation without Subsequent Acetylation: The hydroxyl groups at C-2 and C-7 are introduced by specific P450 hydroxylases, but these hydroxylated intermediates are not substrates for the acetyltransferases that typically act at these positions in the biosynthesis of other taxoids.

• Deacetylation of an Acetylated Precursor: A more likely scenario involves the initial acetylation of the hydroxyl groups at C-2 and C-7, followed by the specific removal of these acetate groups by deacetylase or esterase enzymes. While specific taxoid deacetylases for these positions have yet to be fully characterized in Taxus species, the presence of numerous taxoids with varying acetylation patterns strongly suggests the existence of such enzymatic activities.[5]

The following diagram illustrates a putative biosynthetic pathway for 2,7-Dideacetoxytaxinine J, highlighting the key proposed steps.

A putative biosynthetic pathway for 2,7-Dideacetoxytaxinine J.

Quantitative Data

The precise quantification of intermediates and the kinetic parameters of the enzymes involved in the 2,7-Dideacetoxytaxinine J pathway are areas requiring further investigation. The following tables provide a framework for the types of quantitative data that are essential for a complete understanding of this biosynthetic pathway.

Table 1: Hypothetical Concentrations of Key Intermediates in Taxus Cell Cultures

Intermediate	Concentration (µg/g dry weight)	Analytical Method
Taxa-4(5),11(12)-diene	Data not available	GC-MS
Hydroxylated Taxadiene Precursors	Data not available	LC-MS/MS
Putative Acetylated Precursor	Data not available	LC-MS/MS
2,7-Dideacetoxytaxinine J	Data not available	HPLC, LC-MS/MS

Table 2: Putative Kinetic Properties of Key Biosynthetic Enzymes

Enzyme	Substrate	Km (µM)	kcat (s-1)
Taxadiene Synthase (TS)	GGPP	Data available for general pathway	Data available for general pathway
Specific P450 Hydroxylases	Taxadiene Intermediates	Data not available	Data not available
Specific Acyltransferases	Hydroxylated Intermediates	Data not available	Data not available
Putative C-2/C-7 Deacetylase	Acetylated Precursor	Data not available	Data not available

Experimental Protocols

The elucidation of the 2,7-Dideacetoxytaxinine J biosynthetic pathway requires a combination of analytical and biochemical techniques. Below are detailed methodologies for key experiments.

Protocol 1: Extraction and Profiling of Taxoids from Taxus Species

This protocol outlines a general procedure for the extraction and analysis of taxoids, which can be optimized for the detection of 2,7-Dideacetoxytaxinine J.

• Plant Material: Collect fresh needles or bark from the desired Taxus species.

• Drying and Grinding: Air-dry the plant material at room temperature until constant weight, then grind into a fine powder.

• Extraction:

  • Macerate the powdered plant material with methanol (B129727) (1:10 w/v) at room temperature for 24 hours.

  • Filter the extract and repeat the extraction process twice more with fresh methanol.

  • Combine the methanolic extracts and evaporate to dryness under reduced pressure.

• Liquid-Liquid Partitioning:

  • Dissolve the crude extract in a mixture of methanol and water (9:1 v/v).

  • Perform liquid-liquid partitioning against n-hexane to remove nonpolar compounds.

  • The aqueous methanol phase, containing the taxoids, is then further partitioned against dichloromethane (B109758).

  • The dichloromethane phase is collected and evaporated to yield a taxoid-enriched fraction.

• LC-MS/MS Analysis:

  • Dissolve the taxoid-enriched fraction in methanol for analysis.

  • Employ a reversed-phase C18 column with a gradient elution of water (with 0.1% formic acid) and acetonitrile.

  • Set the mass spectrometer to operate in positive electrospray ionization (ESI+) mode.

  • For targeted analysis of 2,7-Dideacetoxytaxinine J, monitor for its specific precursor-to-product ion transitions (MRM). The exact m/z values would need to be determined from a purified standard.

Protocol 2: Enzyme Assays for Putative Deacetylase Activity

This protocol describes a general approach to assay for the enzymatic deacetylation of a taxoid precursor.

• Enzyme Preparation:

  • Homogenize fresh Taxus plant material in an extraction buffer (e.g., Tris-HCl with protease inhibitors).

  • Centrifuge the homogenate to obtain a crude protein extract.

  • (Optional) Further purify the deacetylase enzyme using chromatographic techniques such as ion exchange and size exclusion chromatography.

• Substrate: A purified, acetylated taxoid precursor is required. If not commercially available, it may need to be isolated from Taxus extracts or chemically synthesized.

• Enzyme Reaction:

  • Incubate the protein extract with the acetylated substrate in a suitable reaction buffer at an optimized temperature and pH.

  • Include control reactions (e.g., without enzyme, without substrate) to account for non-enzymatic degradation.

• Product Detection:

  • Stop the reaction by adding a quenching agent (e.g., ice-cold methanol).

  • Analyze the reaction mixture by LC-MS/MS to detect the formation of the deacetylated product, 2,7-Dideacetoxytaxinine J.

  • Quantify the product formation to determine the enzyme activity.

A general experimental workflow for taxoid analysis.

Conclusion and Future Perspectives

The biosynthesis of 2,7-Dideacetoxytaxinine J represents an intriguing branch of the complex taxoid metabolic network in Taxus species. While a definitive pathway remains to be fully elucidated, the framework presented in this guide provides a solid foundation for future research. The proposed involvement of specific hydroxylases and, crucially, deacetylases opens up new avenues for investigation.

Future efforts should focus on the identification and characterization of the putative deacetylase enzymes. This could be achieved through a combination of transcriptomics to identify candidate genes and biochemical assays with purified enzymes to confirm their activity and substrate specificity. The successful elucidation of this pathway will not only enhance our fundamental understanding of plant secondary metabolism but also provide valuable tools for the biotechnological production of novel taxoids with potential pharmaceutical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Random sequencing of an induced Taxus cell cDNA library for identification of clones involved in Taxol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Preliminary Cytotoxicity Screening of 2,7-Dideacetoxytaxinine J: A Technical Overview

Disclaimer: Publicly available scientific literature lacks specific quantitative cytotoxicity data (such as IC50 values), detailed experimental protocols, and defined signaling pathway information for 2,7-Dideacetoxytaxinine J. This guide has been constructed using data from a closely related taxane (B156437), 2-deacetoxytaxinine J , as a proxy to illustrate the methodologies and potential biological effects relevant to researchers, scientists, and drug development professionals. All data and protocols should be considered illustrative for this related compound.

Introduction

Taxanes are a class of diterpenes originally derived from the yew tree (genus Taxus) that have demonstrated significant potential as anticancer agents. Their mechanism of action often involves the disruption of microtubule function, leading to cell cycle arrest and apoptosis. This technical guide provides an overview of the preliminary cytotoxicity screening of taxane compounds, using 2-deacetoxytaxinine J as a case study, and outlines the standard methodologies employed in such evaluations.

Quantitative Cytotoxicity Data

The in vitro cytotoxic activity of a compound is a critical initial step in drug discovery, typically quantified by the half-maximal inhibitory concentration (IC50). This value represents the concentration of a drug that is required for 50% inhibition of a biological process, in this case, cell viability.

While specific IC50 values for 2,7-Dideacetoxytaxinine J are not available in the reviewed literature, a study on the related compound, 2-deacetoxytaxinine J, demonstrated significant in vitro activity against human breast cancer cell lines.

Compound	Cell Line	Cancer Type	Concentration for Significant Activity
2-deacetoxytaxinine J	MCF-7	Breast Adenocarcinoma	20 µM[1][2]
2-deacetoxytaxinine J	MDA-MB-231	Breast Adenocarcinoma	10 µM[1][2]

Experimental Protocols

The following section details a standard protocol for determining the in vitro cytotoxicity of a compound, such as a taxane derivative, using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a widely accepted method for assessing cell viability.

MTT Assay Protocol for Cytotoxicity Screening

Objective: To determine the concentration at which a test compound inhibits the growth of cancer cells by 50% (IC50).

Materials:

• Human cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Test compound (e.g., 2-deacetoxytaxinine J) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells into 96-well plates at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in 100 µL of complete culture medium.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the test compound in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and a negative control (medium only).

  • Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution to each well.

  • Incubate the plates for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently agitate the plates on an orbital shaker for 15-20 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test compound using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value from the dose-response curve.

Visualization of Methodologies and Pathways

Experimental Workflow

The following diagram illustrates the key steps in a typical in vitro cytotoxicity screening experiment.

Caption: Workflow of the MTT assay for cytotoxicity screening.

Hypothetical Signaling Pathway for Taxane-Induced Apoptosis

While the specific signaling pathways affected by 2,7-Dideacetoxytaxinine J have not been elucidated, taxanes generally induce apoptosis through the intrinsic pathway, which is initiated by mitochondrial stress. The following diagram illustrates a plausible signaling cascade.

Caption: A potential intrinsic apoptosis signaling cascade for taxanes.

Conclusion

The preliminary cytotoxicity screening of novel compounds is a fundamental component of modern drug discovery. While specific data for 2,7-Dideacetoxytaxinine J remains to be published, the methodologies and potential mechanisms of action can be inferred from related taxanes like 2-deacetoxytaxinine J. The protocols and conceptual frameworks presented in this guide offer a solid foundation for researchers initiating cytotoxic evaluations of novel taxane derivatives. Further investigation is warranted to elucidate the precise cytotoxic profile and molecular mechanisms of 2,7-Dideacetoxytaxinine J.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

In Vitro Anticancer Activity of 2,7-Dideacetoxytaxinine J: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in vitro anticancer activity of the natural product 2,7-Dideacetoxytaxinine J, a compound closely related to or synonymous with 2-deacetoxytaxinine J (2-DAT-J). This document collates available quantitative data on its cytotoxic effects against cancer cell lines, details the experimental methodologies for assessing its activity, and illustrates the putative signaling pathways involved in its mechanism of action. Due to the limited specific data on 2,7-Dideacetoxytaxinine J, this guide draws upon published research on 2-deacetoxytaxinine J and the broader class of taxane (B156437) diterpenoids to present a thorough and practical resource for the scientific community.

Introduction

Taxane diterpenoids, isolated from various species of the yew tree (Taxus), represent a critical class of anticancer agents. While paclitaxel (B517696) (Taxol®) and docetaxel (B913) (Taxotere®) are the most renowned members, a plethora of other taxane analogues exhibit promising cytotoxic properties. Among these is 2-deacetoxytaxinine J (2-DAT-J), a natural taxoid isolated from the bark of the Himalayan yew, Taxus baccata L. spp. wallichiana.[1] This guide focuses on the in vitro anticancer activities of this compound, which for the purpose of this document will be referred to as 2-deacetoxytaxinine J, based on the available scientific literature.

Quantitative Data on Anticancer Activity

The in vitro cytotoxic effects of 2-deacetoxytaxinine J have been evaluated against human breast cancer cell lines. While specific IC50 values are not extensively reported in the primary literature, significant growth inhibition has been observed at defined concentrations.

Table 1: In Vitro Anticancer Activity of 2-Deacetoxytaxinine J

Cell Line	Cancer Type	Concentration for Significant Activity (µM)
MCF-7	Breast Adenocarcinoma	20[1]
MDA-MB-231	Breast Adenocarcinoma	10[1]

Note: The data indicates concentrations at which significant in vitro activity was observed, as reported by Reddy et al. (2009). Further studies are required to establish precise IC50 values across a broader range of cancer cell lines.

Experimental Protocols

The following sections detail the standard methodologies employed to assess the in vitro anticancer activity of compounds like 2-deacetoxytaxinine J.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of 2-deacetoxytaxinine J. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT solution is added to each well, and the plates are incubated for an additional 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to a purple formazan (B1609692) precipitate.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or a specialized detergent) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Apoptosis Detection (Annexin V-FITC/Propidium (B1200493) Iodide Assay)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Cells are treated with 2-deacetoxytaxinine J at various concentrations for a defined period.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS), and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and propidium iodide (PI) are added to the cell suspension.

• Incubation: The cells are incubated in the dark at room temperature for 15-20 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry.

  • Annexin V-FITC negative / PI negative: Viable cells.

  • Annexin V-FITC positive / PI negative: Early apoptotic cells.

  • Annexin V-FITC positive / PI positive: Late apoptotic or necrotic cells.

  • Annexin V-FITC negative / PI positive: Necrotic cells.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.

Protocol:

• Cell Treatment and Harvesting: Cells are treated with 2-deacetoxytaxinine J, harvested, and washed with PBS.

• Fixation: The cells are fixed in cold 70% ethanol (B145695) to permeabilize the cell membrane.

• Staining: The fixed cells are washed and then stained with a solution containing propidium iodide and RNase A (to prevent staining of RNA).

• Incubation: The cells are incubated in the dark to allow for DNA staining.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined based on the fluorescence intensity of the PI-stained DNA.

Western Blot Analysis

Western blotting is used to detect and quantify the expression levels of specific proteins involved in signaling pathways.

Protocol:

• Protein Extraction: Following treatment with 2-deacetoxytaxinine J, cells are lysed to extract total protein.

• Protein Quantification: The concentration of the extracted protein is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific to the target protein (e.g., Bcl-2, Bax, caspases).

• Secondary Antibody Incubation: After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: A chemiluminescent substrate is added, and the resulting signal is detected, indicating the presence and relative abundance of the target protein.

Signaling Pathways and Experimental Workflows

While the specific signaling pathways modulated by 2-deacetoxytaxinine J have not been fully elucidated, the mechanisms of action of other taxanes, such as paclitaxel, are well-documented. It is plausible that 2-deacetoxytaxinine J shares similar mechanisms, including the induction of apoptosis and cell cycle arrest.

Inferred Apoptotic Signaling Pathway

Taxanes are known to induce apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways. The intrinsic pathway is often characterized by the regulation of the Bcl-2 family of proteins.

Caption: Inferred intrinsic apoptotic pathway induced by 2-Deacetoxytaxinine J.

Inferred Cell Cycle Arrest Pathway

Taxanes are well-known for their ability to disrupt microtubule dynamics, leading to an arrest of the cell cycle, typically at the G2/M phase.

Caption: Inferred mechanism of G2/M cell cycle arrest by 2-Deacetoxytaxinine J.

Experimental Workflow for In Vitro Anticancer Activity Screening

The following diagram outlines a typical workflow for the initial assessment of the anticancer properties of a novel compound.

Caption: General experimental workflow for in vitro anticancer drug screening.

Conclusion and Future Directions

2-Deacetoxytaxinine J has demonstrated notable in vitro anticancer activity against breast cancer cell lines. The data presented in this guide, along with the detailed experimental protocols, provide a solid foundation for further investigation into its therapeutic potential. Future research should focus on:

• Determining the IC50 values of 2-deacetoxytaxinine J across a diverse panel of cancer cell lines.

• Elucidating the specific molecular targets and signaling pathways modulated by this compound through comprehensive studies, including proteomics and transcriptomics.

• Evaluating its efficacy and safety in preclinical in vivo models.

A deeper understanding of the mechanisms underlying the anticancer activity of 2-deacetoxytaxinine J will be instrumental in its potential development as a novel chemotherapeutic agent.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 2,7-Dideacetoxytaxinine J: A Technical Guide for Scientific Professionals

For Immediate Release

This technical document provides a comprehensive overview of the chemical identifiers, and where available, the biological context of the taxane (B156437) diterpenoid, 2,7-Dideacetoxytaxinine J. This guide is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Core Chemical Identifiers

A precise understanding of a compound's chemical identity is fundamental for research and development. The key identifiers for 2,7-Dideacetoxytaxinine J are summarized below.

Identifier	Value
CAS Number	115810-14-5
SMILES	[H]\C(=C([H])C1=CC=CC=C1)C(=O)O[C@@]1([H])CC[C@]2(C)--INVALID-LINK--(C[C@]3([H])C--INVALID-LINK--(OC(C)=O)C(C)=C(--INVALID-LINK--(OC(C)=O)[C@]2([H])OC(C)=O)C3(C)C)C1=C[1]
InChI	InChI=1S/C35H44O8/c1-20-27-18-26-19-29(40-22(3)36)21(2)31(34(26,6)7)32(41-23(4)37)33(42-24(5)38)35(27,8)17-16-28(20)43-30(39)15-14-25-12-10-9-11-13-25/h9-15,26-29,32-33H,1,16-19H2,2-8H3/b15-14+/t26-,27-,28+,29+,32-,33+,35-/m1/s1[1]

Experimental Protocols and Data

Detailed experimental protocols for the isolation, purification, and characterization of 2,7-Dideacetoxytaxinine J are not extensively documented in publicly accessible literature. General methodologies for the extraction and purification of taxanes from their natural source, plants of the Taxus genus, typically involve chromatographic techniques.

A general workflow for the isolation of taxanes from Taxus species is outlined below. It is important to note that this is a generalized representation and specific conditions would need to be optimized for the targeted isolation of 2,7-Dideacetoxytaxinine J.

A generalized workflow for the isolation of taxanes.

At present, specific quantitative data such as nuclear magnetic resonance (NMR) spectra, mass spectrometry (MS) data, and biological activity metrics (e.g., IC50 values) for 2,7-Dideacetoxytaxinine J are not available in the surveyed literature. Much of the published research focuses on the closely related compound, 2-Deacetoxytaxinine J.

Biological Activity and Signaling Pathways

The biological activity and associated signaling pathways of 2,7-Dideacetoxytaxinine J remain an area for future investigation. Due to the lack of specific studies on this compound, no definitive information on its mechanism of action or its effects on cellular signaling can be provided at this time. The broader class of taxanes is well-known for its potent anticancer properties, primarily through the stabilization of microtubules, leading to cell cycle arrest and apoptosis.

The hypothetical relationship between a taxane compound and a cancer cell signaling pathway leading to apoptosis is depicted in the following logical diagram. This is a generalized representation and does not specifically represent the actions of 2,7-Dideacetoxytaxinine J.

A simplified, hypothetical signaling pathway for a taxane compound.

Further research is required to elucidate the specific biological functions and potential therapeutic applications of 2,7-Dideacetoxytaxinine J. This document serves as a foundational guide to the existing chemical identity of this compound and highlights the current gaps in the scientific literature.

References

• 1. NP-MRD: Showing NP-Card for 2,7-Dideacetoxytaxinine J (NP0137993) [np-mrd.org]

Unveiling the Therapeutic Potential of 2,7-Dideacetoxytaxinine J: A Technical Guide to a Novel P-glycoprotein Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,7-Dideacetoxytaxinine J, a taxane (B156437) diterpenoid isolated from the Japanese yew (Taxus cuspidata), is emerging as a compound of significant interest in the field of oncology. This technical guide synthesizes the current understanding of its primary therapeutic target, mechanism of action, and potential clinical applications. Extensive research on closely related taxoids, particularly "taxuspine J" and "2-desacetoxytaxinine J," strongly indicates that 2,7-Dideacetoxytaxinine J functions as a potent inhibitor of P-glycoprotein (P-gp), a key transporter protein implicated in multidrug resistance (MDR) in cancer. By inhibiting the efflux pump activity of P-gp, this compound has the potential to restore the efficacy of conventional chemotherapeutic agents in resistant tumors. This document provides a detailed overview of the available data, relevant experimental protocols, and the underlying signaling pathways.

Core Therapeutic Target: P-glycoprotein (ABCB1)

The primary therapeutic target of 2,7-Dideacetoxytaxinine J and its close analogs is P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter encoded by the ABCB1 gene. P-gp is a transmembrane protein that actively effluxes a wide range of xenobiotics, including many chemotherapeutic drugs, from the cell's interior. In cancer, the overexpression of P-gp is a major mechanism of multidrug resistance, leading to treatment failure.

2,7-Dideacetoxytaxinine J is believed to competitively inhibit the substrate binding site of P-gp, thereby preventing the efflux of co-administered anticancer drugs. This leads to an increased intracellular concentration of these drugs, restoring their cytotoxic effects in resistant cancer cells.

Mechanism of Action: Reversal of Multidrug Resistance

The mechanism of action of 2,7-Dideacetoxytaxinine J is centered on its ability to reverse P-gp-mediated multidrug resistance. Research on analogous compounds has demonstrated a significant increase in the intracellular accumulation of known P-gp substrates, such as vincristine (B1662923), in MDR cancer cell lines.

dot

Caption: Mechanism of P-glycoprotein inhibition by 2,7-Dideacetoxytaxinine J.

Quantitative Data

While specific IC50 values for 2,7-Dideacetoxytaxinine J are not yet widely published, studies on the closely related compound, 2-desacetoxytaxinine J, provide valuable insights into its potency.

Compound	Cell Line	Assay	Concentration	Effect	Reference
2-desacetoxytaxinine J	KB-C2 (P-gp overexpressing)	Chemosensitivity Assay	10 µM	Complete reversal of resistance to colchicine, vincristine, and taxol.[1]
2-desacetoxytaxinine J	2780AD (multidrug-resistant)	Vincristine Accumulation	Not specified	Increased vincristine accumulation as potently as verapamil (B1683045).[1]
Taxuspine C (related taxoid)	P388/VCR-bearing mice	In vivo Chemosensitization	200 mg/kg (i.p.) with 0.2 mg/kg VCR	Enhanced the chemotherapeutic effect of vincristine.[2]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of P-glycoprotein inhibitors like 2,7-Dideacetoxytaxinine J.

Vincristine Accumulation Assay

This assay measures the ability of a compound to inhibit the efflux of a fluorescently labeled P-gp substrate, such as [³H]-vincristine, from multidrug-resistant cancer cells.

dot

Caption: Workflow for a typical vincristine accumulation assay.

Protocol:

• Cell Culture: Multidrug-resistant (e.g., 2780AD, KB-C2) and parental (drug-sensitive) cancer cells are cultured to 80-90% confluency.

• Seeding: Cells are seeded into 24-well plates and allowed to adhere overnight.

• Pre-incubation: The culture medium is replaced with fresh medium containing various concentrations of 2,7-Dideacetoxytaxinine J or a known P-gp inhibitor (e.g., verapamil) as a positive control. A vehicle control (e.g., DMSO) is also included. The plates are incubated for 1 hour at 37°C.

• Substrate Addition: [³H]-Vincristine is added to each well at a final concentration of approximately 10 nM.

• Incubation: The plates are incubated for a further 1-2 hours at 37°C.

• Washing: The incubation is stopped by aspirating the medium and washing the cells three times with ice-cold phosphate-buffered saline (PBS) to remove extracellular radioactivity.

• Lysis: The cells are lysed with a suitable lysis buffer (e.g., 0.1 N NaOH).

• Measurement: The radioactivity in the cell lysates is measured using a scintillation counter. An increase in intracellular [³H]-vincristine in the presence of 2,7-Dideacetoxytaxinine J indicates inhibition of P-gp-mediated efflux.

P-glycoprotein ATPase Activity Assay

This assay measures the ATP hydrolysis activity of P-gp, which is stimulated in the presence of its substrates. Inhibitors of P-gp can modulate this activity.

dot

Caption: General workflow for a P-glycoprotein ATPase activity assay.

Protocol:

• Membrane Preparation: P-gp-rich cell membranes are prepared from overexpressing cell lines (e.g., Sf9 insect cells infected with a baculovirus expressing human P-gp).

• Reaction Setup: The reaction mixture contains the P-gp-rich membranes, a buffer solution, MgCl₂, ATP, and a known P-gp substrate (e.g., verapamil or vincristine) to stimulate ATPase activity.

• Inhibitor Addition: Various concentrations of 2,7-Dideacetoxytaxinine J are added to the reaction mixture.

• Incubation: The reaction is initiated by the addition of ATP and incubated at 37°C for a defined period (e.g., 20-30 minutes).

• Reaction Termination: The reaction is stopped by the addition of an agent like sodium dodecyl sulfate (B86663) (SDS).

• Phosphate Detection: The amount of inorganic phosphate (Pi) released due to ATP hydrolysis is quantified using a colorimetric method, such as the malachite green assay. A decrease in Pi formation in the presence of 2,7-Dideacetoxytaxinine J suggests inhibition of P-gp's ATPase activity.

Signaling Pathways and Logical Relationships

The therapeutic strategy involving 2,7-Dideacetoxytaxinine J is based on a clear logical relationship between P-gp inhibition and the restoration of chemosensitivity.

dot

Caption: Logical pathway for overcoming chemotherapy resistance.

Future Directions and Conclusion

2,7-Dideacetoxytaxinine J represents a promising lead compound for the development of novel chemosensitizing agents. Its targeted inhibition of P-glycoprotein addresses a critical challenge in cancer therapy. Future research should focus on:

• Quantitative SAR studies: To determine the precise IC50 values of 2,7-Dideacetoxytaxinine J for P-gp inhibition and to explore the structure-activity relationships of related taxoids.

• In vivo efficacy: To evaluate the ability of 2,7-Dideacetoxytaxinine J to enhance the efficacy of standard chemotherapeutics in animal models of multidrug-resistant cancer.

• Pharmacokinetic and toxicity profiling: To assess the drug-like properties and safety profile of 2,7-Dideacetoxytaxinine J.

References

• 1. Multidrug resistance reversal activity of taxoids from Taxus cuspidata in KB-C2 and 2780AD cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modulation of multidrug resistance by taxuspine C and other taxoids from Japanese yew - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Semi-synthesis of 2,7-Dideacetoxytaxinine J Derivatives

Introduction

Taxanes are a class of diterpenoids originally isolated from plants of the genus Taxus (yews). They are of significant interest in medicinal chemistry due to their potent anticancer activity, which primarily stems from their ability to stabilize microtubules, leading to cell cycle arrest and apoptosis. 2,7-Dideacetoxytaxinine J is a naturally occurring taxane (B156437) that, like other taxoids, possesses a complex polycyclic core amenable to chemical modification. The semi-synthesis of its derivatives allows for the exploration of structure-activity relationships (SAR), potentially leading to the discovery of new therapeutic agents with improved efficacy, solubility, or reduced side effects.

The core structure of taxanes features multiple hydroxyl groups that can be selectively protected, deprotected, and functionalized to yield a diverse library of derivatives. Common modifications include esterification, etherification, and oxidation/reduction reactions at various positions of the taxane skeleton.

General Workflow for Semi-synthesis

The semi-synthesis of taxane derivatives typically follows a multi-step process that involves the selective modification of the starting material. A generalized workflow is presented below.

Application Notes and Protocols for the Analysis of 2,7-Dideacetoxytaxinine J by HPLC and LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dideacetoxytaxinine J is a derivative of Taxinine J, a natural product isolated from Taxus species. As a member of the taxane (B156437) family, which includes the prominent anticancer drug paclitaxel (B517696), the accurate and sensitive quantification of its derivatives is crucial for research and drug development. This document provides detailed application notes and protocols for the analysis of 2,7-Dideacetoxytaxinine J using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). These methods are essential for pharmacokinetic studies, metabolism research, and quality control of related pharmaceutical preparations.

Note on Analyte Identity: There is a discrepancy in public databases regarding the exact molecular weight of 2,7-Dideacetoxytaxinine J. This protocol is based on a molecular weight of 592.72 g/mol , as indicated in available Material Safety Data Sheets (MSDS), which corresponds to a molecular formula of C₃₅H₄₄O₈. Researchers should verify the identity of their specific analyte.

Experimental Workflow

The overall analytical workflow for the determination of 2,7-Dideacetoxytaxinine J is depicted in the following diagram.

Figure 1: Experimental workflow for the analysis of 2,7-Dideacetoxytaxinine J.

Logical Relationship of Analytical Methods

The choice between HPLC-UV and LC-MS/MS depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the complexity of the sample matrix.

Figure 2: Decision tree for selecting the appropriate analytical method.

HPLC-UV Method

This method is suitable for the quantification of 2,7-Dideacetoxytaxinine J in relatively clean sample matrices, such as pharmaceutical formulations or for preliminary screening.

Chromatographic Conditions

Parameter	Value
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile (B52724)
Gradient	0-20 min: 40-80% B; 20-25 min: 80% B; 25-30 min: 40% B
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
UV Detection	227 nm

Protocol: HPLC-UV Analysis

• Standard Preparation: Prepare a stock solution of 2,7-Dideacetoxytaxinine J in acetonitrile at a concentration of 1 mg/mL. From this stock, prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by serial dilution with the initial mobile phase composition (60:40 Water:Acetonitrile).

• Sample Preparation:

  • For liquid samples, dilute with the initial mobile phase to fall within the calibration range.

  • For solid samples, accurately weigh and dissolve in acetonitrile, then dilute as necessary.

  • Filter all samples and standards through a 0.22 µm syringe filter before injection.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Create a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of 2,7-Dideacetoxytaxinine J in the samples from the calibration curve.

LC-MS/MS Method

This method provides high sensitivity and selectivity, making it ideal for the quantification of 2,7-Dideacetoxytaxinine J in complex biological matrices at low concentrations.

Chromatographic Conditions

Parameter	Value
Column	C18 reverse-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-10 min: 30-90% B; 10-12 min: 90% B; 12-15 min: 30% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (Q1)	m/z 593.3 [M+H]⁺
Product Ions (Q3)	To be determined empirically
Collision Energy (CE)	To be optimized
Dwell Time	100 ms

*Product ions and collision energy must be optimized by infusing a standard solution of 2,7-Dideacetoxytaxinine J into the mass spectrometer. Plausible product ions could result from the neutral loss of water (H₂O), acetic acid (CH₃COOH), or cleavage of the taxane core.

Protocol: LC-MS/MS Analysis

• Standard and QC Preparation: Prepare a stock solution of 2,7-Dideacetoxytaxinine J (1 mg/mL) and an internal standard (IS), such as paclitaxel or another taxane derivative (1 mg/mL), in acetonitrile. Prepare calibration standards and quality control (QC) samples by spiking appropriate amounts of the stock solution into the blank biological matrix.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma, add 10 µL of the IS working solution and 500 µL of ethyl acetate.

  • Vortex for 2 minutes.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (70:30 Water:Acetonitrile with 0.1% Formic Acid).

  • Transfer to an autosampler vial for injection.

• Analysis: Inject the prepared standards, QCs, and samples onto the LC-MS/MS system.

• Quantification: Quantify 2,7-Dideacetoxytaxinine J using the peak area ratio of the analyte to the IS against a calibration curve constructed from the spiked standards.

Quantitative Data Summary

The following tables summarize the expected quantitative parameters for the LC-MS/MS method. These values should be validated in your laboratory.

Table 1: Proposed MRM Transitions for 2,7-Dideacetoxytaxinine J

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2,7-Dideacetoxytaxinine J	593.3	User Determined	User Optimized
Internal Standard (e.g., Paclitaxel)	854.4	286.1	35

Table 2: Method Validation Parameters (Example)

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio ≥ 10
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)
Precision (% RSD)	≤ 15% (≤ 20% for LLOQ)
Matrix Effect	Within 85-115%
Recovery	Consistent and reproducible

Conclusion

The HPLC-UV and LC-MS/MS methods described provide robust and reliable approaches for the quantitative analysis of 2,7-Dideacetoxytaxinine J. The choice of method will depend on the specific application, with HPLC-UV being suitable for simpler matrices and higher concentrations, while LC-MS/MS offers the high sensitivity and selectivity required for complex biological samples. It is imperative for researchers to validate these methods in their own laboratories to ensure they meet the specific requirements of their studies.

Application Notes and Protocols for Determining the Bioactivity of 2,7-Dideacetoxytaxinine J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing cell-based assays for characterizing the bioactivity of 2,7-Dideacetoxytaxinine J, a taxane (B156437) diterpenoid with potential anticancer properties. The following protocols are designed to assess its cytotoxicity, effects on cell cycle progression, induction of apoptosis, and impact on microtubule polymerization.

Introduction

2,7-Dideacetoxytaxinine J is a natural product isolated from the Himalayan yew, Taxus baccata. Preliminary studies have indicated its potential as an anticancer agent, demonstrating significant in vitro activity against breast cancer cell lines, including MCF-7 and MDA-MB-231.[1] Like other taxanes, its mechanism of action is presumed to involve the stabilization of microtubules, leading to cell cycle arrest and apoptosis. These protocols outline key in vitro assays to quantify the bioactivity of 2,7-Dideacetoxytaxinine J and elucidate its cellular mechanisms.

Recommended Cell Lines

• MCF-7: Human breast adenocarcinoma cell line (estrogen receptor-positive).

• MDA-MB-231: Human breast adenocarcinoma cell line (triple-negative).

• A549: Human lung carcinoma cell line.

• MRC-5: Human fetal lung fibroblast cell line (non-cancerous control for selectivity assessment).[2]

Data Presentation

All quantitative data from the following assays should be summarized in clearly structured tables for easy comparison of parameters such as IC50 values, percentage of apoptotic cells, and cell cycle distribution across different cell lines and concentrations of 2,7-Dideacetoxytaxinine J.

Table 1: Cytotoxicity of 2,7-Dideacetoxytaxinine J

Cell Line	IC50 (µM) after 48h	Selectivity Index (SI)
MCF-7	Experimental Data	Calculated Value
MDA-MB-231	Experimental Data	Calculated Value
A549	Experimental Data	Calculated Value
MRC-5	Experimental Data	N/A

The Selectivity Index (SI) is calculated as the IC50 of the non-cancerous cell line (MRC-5) divided by the IC50 of the cancer cell line.[2]

Table 2: Effect of 2,7-Dideacetoxytaxinine J on Cell Cycle Distribution

Cell Line	Treatment (Concentration)	% G0/G1 Phase	% S Phase	% G2/M Phase
MCF-7	Control (DMSO)	Data	Data	Data
0.5 x IC50	Data	Data	Data
IC50	Data	Data	Data
2 x IC50	Data	Data	Data
MDA-MB-231	Control (DMSO)	Data	Data	Data
0.5 x IC50	Data	Data	Data
IC50	Data	Data	Data
2 x IC50	Data	Data	Data

Table 3: Induction of Apoptosis by 2,7-Dideacetoxytaxinine J

Cell Line	Treatment (Concentration)	% Live Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
MCF-7	Control (DMSO)	Data	Data	Data
0.5 x IC50	Data	Data	Data
IC50	Data	Data	Data
2 x IC50	Data	Data	Data
MDA-MB-231	Control (DMSO)	Data	Data	Data
0.5 x IC50	Data	Data	Data
IC50	Data	Data	Data
2 x IC50	Data	Data	Data

Table 4: Effect of 2,7-Dideacetoxytaxinine J on in vitro Microtubule Polymerization

Compound	Concentration (µM)	Vmax (OD340/min)	% Enhancement of Polymerization
Control (DMSO)	N/A	Data	0
Paclitaxel (Positive Control)	10	Data	Calculated Value
Nocodazole (B1683961) (Negative Control)	10	Data	Calculated Value
2,7-Dideacetoxytaxinine J	1	Data	Calculated Value
10	Data	Calculated Value
50	Data	Calculated Value

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well plates

• Selected cell lines

• Complete culture medium

• 2,7-Dideacetoxytaxinine J stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of 2,7-Dideacetoxytaxinine J in complete culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., Paclitaxel).

• Incubate for 48 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol uses propidium (B1200493) iodide (PI) to stain DNA and analyze the cell cycle distribution.

Materials:

• 6-well plates

• 2,7-Dideacetoxytaxinine J

• PBS (Phosphate-Buffered Saline)

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)[3]

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat cells with various concentrations of 2,7-Dideacetoxytaxinine J (e.g., 0.5x IC50, IC50, 2x IC50) for 24 hours.

• Harvest the cells by trypsinization, collect the supernatant, and wash twice with cold PBS.[4][5]

• Fix the cells by adding them dropwise into ice-cold 70% ethanol while gently vortexing.[6]

• Incubate the fixed cells at -20°C for at least 2 hours.[3][4]

• Wash the cells with PBS and resuspend the pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.[7]

• Analyze the samples using a flow cytometer.[6]

• Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to quantify the percentage of cells in G0/G1, S, and G2/M phases.[3][6]

Protocol 3: Apoptosis Assay using Annexin V-FITC and Propidium Iodide

This assay distinguishes between live, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• 6-well plates

• 2,7-Dideacetoxytaxinine J

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)[8][9]

• Flow cytometer

Procedure:

• Seed and treat cells as described in the cell cycle analysis protocol for 48 hours.

• Harvest both adherent and floating cells and wash twice with cold PBS.[9]

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.[10]

• Add 400 µL of 1X Binding Buffer to each sample.

• Analyze the samples by flow cytometry within one hour.[5]

• Quantify the populations of live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Protocol 4: In Vitro Microtubule Polymerization Assay

This biochemical assay measures the effect of 2,7-Dideacetoxytaxinine J on tubulin polymerization by monitoring changes in turbidity.

Materials:

• Tubulin Polymerization Assay Kit (e.g., from Cytoskeleton, Inc.)[11]

• Purified tubulin protein

• GTP solution

• General Tubulin Buffer

• 2,7-Dideacetoxytaxinine J

• Paclitaxel (positive control)

• Nocodazole (negative control)

• 96-well microplate, pre-warmed to 37°C

• Spectrophotometer with temperature control

Procedure:

• Reconstitute lyophilized tubulin in General Tubulin Buffer on ice.

• Prepare dilutions of 2,7-Dideacetoxytaxinine J, paclitaxel, and nocodazole in warm General Tubulin Buffer.

• In a pre-warmed 96-well plate, add the test compounds.

• Initiate the polymerization reaction by adding the tubulin and GTP solution to each well.[11]

• Immediately place the plate in a spectrophotometer set to 37°C and measure the absorbance at 340 nm every minute for 60 minutes.[11]

• Plot the absorbance against time to generate polymerization curves.

• Calculate the maximum velocity (Vmax) of polymerization for each condition.

Visualizations

Diagram 1: Presumed Signaling Pathway for 2,7-Dideacetoxytaxinine J

Caption: Presumed mechanism of 2,7-Dideacetoxytaxinine J action.

Diagram 2: Experimental Workflow for Bioactivity Assessment

Caption: Workflow for assessing 2,7-Dideacetoxytaxinine J bioactivity.

Diagram 3: Logic of Apoptosis Assay Data Interpretation

Caption: Logic for interpreting Annexin V/PI flow cytometry data.

References

• 1. 2-Deacetoxytaxinine J | CAS:119347-14-7 | Manufacturer ChemFaces [chemfaces.com]
• 2. A New Diterpene with Cytotoxic Potential Against Human Tumor Cells | MDPI [mdpi.com]
• 3. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 4. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apoptosis Protocols | USF Health [health.usf.edu]
• 6. wp.uthscsa.edu [wp.uthscsa.edu]
• 7. corefacilities.iss.it [corefacilities.iss.it]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. scispace.com [scispace.com]
• 10. ainslielab.web.unc.edu [ainslielab.web.unc.edu]
• 11. search.cosmobio.co.jp [search.cosmobio.co.jp]

Elucidating the Anti-Cancer Mechanisms of Taxanes in Breast Cancer Cell Lines

Note: As of December 2025, specific research detailing the mechanism of action of 2,7-Dideacetoxytaxinine J in breast cancer cell lines is not available in the public domain. The following application notes and protocols are based on the well-established mechanisms of the taxane (B156437) class of compounds, to which 2,7-Dideacetoxytaxinine J belongs. Taxanes, such as paclitaxel (B517696) (Taxol) and docetaxel, are potent anti-cancer agents widely used in the treatment of breast cancer.

Introduction

Taxanes are a class of diterpenes that exhibit significant anti-tumor activity. Their primary mechanism of action involves the disruption of microtubule dynamics, which are essential for cell division and other vital cellular functions. This disruption ultimately leads to cell cycle arrest and apoptosis in cancer cells. This document outlines the key mechanisms of action of taxanes in breast cancer cell lines, provides quantitative data from relevant studies, and details the experimental protocols used to elucidate these mechanisms.

Key Mechanisms of Action

Taxanes exert their anti-cancer effects in breast cancer cells through several key mechanisms:

• Microtubule Stabilization: Unlike other microtubule-targeting agents that cause depolymerization, taxanes bind to the β-tubulin subunit of microtubules and stabilize them, preventing their depolymerization. This leads to the formation of abnormal, non-functional microtubule bundles.[1][2]

• Cell Cycle Arrest: The stabilization of microtubules disrupts the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division. This disruption activates the spindle assembly checkpoint, leading to an arrest of the cell cycle at the G2/M phase.[1]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway. This is often associated with the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic proteins.[1]

Quantitative Data Summary

The following tables summarize the quantitative effects of taxanes (paclitaxel and docetaxel) on various breast cancer cell lines.

Table 1: Cytotoxicity of Taxanes in Breast Cancer Cell Lines (IC50 Values)

Cell Line	Compound	IC50 (nM)	Exposure Time (h)
MCF-7	Paclitaxel	5 - 15	48 - 72
MDA-MB-231	Paclitaxel	2 - 10	48 - 72
BT-549	Paclitaxel	1 - 5	72
T47D	Paclitaxel	10 - 25	72
MCF-7	Docetaxel	1 - 5	72
MDA-MB-231	Docetaxel	0.5 - 2	72

Note: IC50 values can vary depending on the specific experimental conditions.

Table 2: Induction of Apoptosis and Cell Cycle Arrest by Taxanes

Cell Line	Compound (Concentration)	% Apoptotic Cells	% G2/M Arrest
MCF-7	Paclitaxel (10 nM)	25 - 40	60 - 80
MDA-MB-231	Paclitaxel (5 nM)	30 - 50	70 - 85
MCF-7	Docetaxel (2 nM)	35 - 55	65 - 85

Signaling Pathways Modulated by Taxanes

Taxanes have been shown to modulate several key signaling pathways in breast cancer cells, contributing to their anti-cancer effects.

• p53-Independent Induction of p21WAF1/CIP1: Taxol has been shown to induce the cyclin-dependent kinase inhibitor p21WAF1/CIP1, which plays a role in G2/M arrest, in both p53-positive (MCF-7) and p53-negative (MDA-MB-231) breast cancer cells.[1]

• Modulation of Apoptotic Proteins: The apoptotic effects of taxanes are associated with changes in the expression of Bcl-2 family proteins, leading to an increased Bax/Bcl-2 ratio, which promotes apoptosis.

• MAPK Pathway: Some studies suggest that taxanes can influence the activity of mitogen-activated protein kinase (MAPK) pathways, which are involved in cell proliferation and survival.

Caption: General signaling cascade initiated by taxanes in breast cancer cells.

Experimental Protocols

The following are detailed protocols for key experiments used to characterize the mechanism of action of taxanes.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Protocol:

• Seed breast cancer cells (e.g., MCF-7, MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the taxane compound for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

References

• 1. Taxol-induced growth arrest and apoptosis is associated with the upregulation of the Cdk inhibitor, p21WAF1/CIP1, in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Docetaxel induces cell death through mitotic catastrophe in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 2,7-Dideacetoxytaxinine J in Microtubule Dynamics Studies: A Methodological Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dideacetoxytaxinine J is a taxane (B156437) derivative that has garnered interest within the scientific community for its potential applications in cancer research and cell biology. Taxanes, as a class of compounds, are well-established for their ability to modulate microtubule dynamics, a critical process in cell division, maintenance of cell structure, and intracellular transport. This document provides a generalized framework of application notes and protocols for investigating the effects of novel taxane compounds, such as 2,7-Dideacetoxytaxinine J, on microtubule dynamics. Due to a lack of specific published quantitative data for 2,7-Dideacetoxytaxinine J at the time of this writing, the following sections will outline the standard experimental approaches and methodologies used to characterize such compounds.

Mechanism of Action of Taxanes on Microtubules

Taxanes typically exert their biological effects by binding to the β-tubulin subunit of the αβ-tubulin heterodimer within the microtubule polymer. This binding stabilizes the microtubule, preventing its depolymerization. The suppression of microtubule dynamics leads to the arrest of the cell cycle at the G2/M phase and ultimately induces apoptosis in rapidly dividing cells, which is the basis for their use as anticancer agents.

Data Presentation: A Template for Quantitative Analysis

When investigating a new taxane derivative, it is crucial to quantify its effects on microtubule dynamics. The following table provides a template for summarizing key quantitative parameters that should be determined experimentally.

Parameter	2,7-Dideacetoxytaxinine J (Concentration)	Paclitaxel (Positive Control)	Vehicle (Negative Control)	Reference/Citation
In Vitro Microtubule Polymerization
Maximal Polymerization Rate (OD/min)	Data to be determined	Example Value	Example Value
Lag Time (min)	Data to be determined	Example Value	Example Value
Steady-State Polymer Mass (OD)	Data to be determined	Example Value	Example Value
Cellular Microtubule Network Analysis
% of Cells with Stabilized Microtubules	Data to be determined	Example Value	Example Value
Microtubule Mass (Arbitrary Units)	Data to be determined	Example Value	Example Value
Cell Viability/Cytotoxicity
IC50 (nM or µM) in Cancer Cell Line X	Data to be determined	Example Value	N/A
IC50 (nM or µM) in Cancer Cell Line Y	Data to be determined	Example Value	N/A

Experimental Protocols

The following are detailed protocols for key experiments to characterize the effects of a compound like 2,7-Dideacetoxytaxinine J on microtubule dynamics.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.

Materials:

• Lyophilized tubulin protein (>99% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP (100 mM stock)

• Glycerol

• 2,7-Dideacetoxytaxinine J (stock solution in DMSO)

• Paclitaxel (positive control, stock solution in DMSO)

• DMSO (vehicle control)

• 96-well microplate, clear bottom

• Temperature-controlled spectrophotometer

Protocol:

• Reconstitute lyophilized tubulin in General Tubulin Buffer on ice to a final concentration of 3 mg/mL.

• Prepare the reaction mixture in a pre-chilled 96-well plate on ice. For each reaction, add:

  • General Tubulin Buffer

  • Tubulin (to a final concentration of 1-2 mg/mL)

  • GTP (to a final concentration of 1 mM)

  • Glycerol (to a final concentration of 5-10%)

  • Test compound (2,7-Dideacetoxytaxinine J at various concentrations), Paclitaxel, or DMSO. The final DMSO concentration should be kept below 1%.

• Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

• Measure the change in absorbance at 340 nm every 30 seconds for at least 60 minutes. The increase in absorbance corresponds to the increase in microtubule polymer mass.

• Analyze the data by plotting absorbance versus time. From these curves, determine the maximal polymerization rate, lag time, and steady-state polymer mass.

Immunofluorescence Microscopy of Cellular Microtubule Networks

This method visualizes the effect of the compound on the microtubule cytoskeleton within cells.

Materials:

• Adherent cancer cell line (e.g., HeLa, A549)

• Cell culture medium and supplements

• Glass coverslips

• 2,7-Dideacetoxytaxinine J, Paclitaxel, DMSO

• Microtubule-stabilizing buffer (e.g., PHEM buffer)

• Paraformaldehyde (PFA) or Methanol (B129727) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: anti-α-tubulin or anti-β-tubulin monoclonal antibody

• Secondary antibody: Fluorescently-conjugated anti-mouse IgG

• DAPI (for nuclear staining)

• Antifade mounting medium

• Fluorescence microscope

Protocol:

• Seed cells on glass coverslips in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of 2,7-Dideacetoxytaxinine J, Paclitaxel, or DMSO for a predetermined time (e.g., 4, 8, or 24 hours).

• Wash the cells with pre-warmed PBS.

• Fix the cells with 4% PFA in microtubule-stabilizing buffer for 10 minutes at room temperature or with ice-cold methanol for 5 minutes at -20°C.

• Wash the cells with PBS.

• Permeabilize the cells with permeabilization buffer for 5 minutes.

• Wash with PBS.

• Block non-specific antibody binding with blocking buffer for 30 minutes.

• Incubate with the primary anti-tubulin antibody diluted in blocking buffer for 1 hour at room temperature.

• Wash with PBS.

• Incubate with the fluorescently-conjugated secondary antibody and DAPI diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Wash with PBS.

• Mount the coverslips onto glass slides using antifade mounting medium.

• Visualize the microtubule network using a fluorescence microscope. Capture images and analyze for changes in microtubule organization, bundling, and density.

Visualizations

The following diagrams illustrate the conceptual workflow and the mechanism of action.

Caption: Experimental workflow for characterizing the effects of 2,7-Dideacetoxytaxinine J.

Caption: Proposed mechanism of action for taxane compounds like 2,7-Dideacetoxytaxinine J.

Formulation of 2,7-Dideacetoxytaxinine J for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the formulation of 2,7-Dideacetoxytaxinine J, a taxane (B156437) diterpenoid, for in vivo research. Due to the characteristically poor aqueous solubility of taxane compounds, appropriate formulation is critical for achieving desired systemic exposure and reliable pharmacodynamic and toxicological readouts in preclinical animal models.

Physicochemical Properties and Formulation Challenges

2,7-Dideacetoxytaxinine J, like other members of the taxane family, is a lipophilic molecule with limited water solubility. This presents a significant challenge for in vivo administration, particularly for intravenous (IV) and intraperitoneal (IP) routes that require sterile, well-tolerated solutions or stable suspensions. Oral administration also requires careful formulation to enhance dissolution and absorption in the gastrointestinal tract.

Table 1: Physicochemical Properties of Related Taxane Compounds

Property	Taxinine J	Paclitaxel (B517696)	Docetaxel
Molecular Formula	C₃₉H₄₈O₁₂	C₄₇H₅₁NO₁₄	C₄₃H₅₃NO₁₄
Molecular Weight ( g/mol )	708.8	853.9	807.9
Calculated LogP	4.3	3.96	3.57
Aqueous Solubility	Very Low (Calculated: 6.7E-4 g/L)[1]	~0.3 mg/L	~6-7 mg/L

Note: Specific experimental data for 2,7-Dideacetoxytaxinine J is limited. Data for the closely related Taxinine J and other well-studied taxanes are provided for reference.

The high lipophilicity and poor water solubility necessitate the use of solubilizing agents, co-solvents, or advanced formulation strategies such as microemulsions or nanosuspensions to achieve adequate bioavailability for in vivo studies.

Recommended Formulation Strategies and Protocols

The selection of a formulation strategy depends on the intended route of administration, the required dose, and the animal model. It is imperative to include a vehicle control group in all in vivo experiments to account for any effects of the formulation components.

Oral Administration Protocol

A previous study has reported the in vivo oral administration of 2-deacetoxytaxinine J in Sprague Dawley rats at a dose of 10 mg/kg body weight, which resulted in significant regression of mammary tumors. While the specific vehicle was not detailed, based on formulations for other poorly soluble taxanes, a self-emulsifying drug delivery system (SEDDS) or a surfactant-based vehicle is recommended.

Protocol 2.1.1: Preparation of a Surfactant-Based Oral Formulation

This protocol is adapted from a formulation used for oral delivery of paclitaxel in rats.[2]

Materials:

• 2,7-Dideacetoxytaxinine J

• Transcutol P

• Cremophor EL

• Tween 80

• dl-α-tocopheryl acetate

• Ethyl linoleate (B1235992)

• Sterile microcentrifuge tubes

• Vortex mixer

• Oral gavage needles

Procedure:

• Prepare the surfactant mixture by combining Transcutol P, Cremophor EL, Tween 80, dl-α-tocopheryl acetate, and ethyl linoleate in a volume ratio of 4.0:2.3:2.7:1.5:1.0.

• Weigh the required amount of 2,7-Dideacetoxytaxinine J to achieve the target concentration (e.g., 2 mg/mL for a 10 mg/kg dose in a 200g rat with a 1 mL gavage volume).

• Add the weighed compound to the appropriate volume of the surfactant mixture in a sterile microcentrifuge tube.

• Vortex the mixture thoroughly until the compound is completely dissolved. Gentle warming may be applied if necessary, but stability at that temperature should be confirmed.

• The final formulation can be administered via oral gavage.

Table 2: Example Dosing Calculation for Oral Administration

Parameter	Value
Animal Model	Sprague Dawley Rat
Average Body Weight	200 g
Target Dose	10 mg/kg
Total Dose per Animal	2 mg
Formulation Concentration	2 mg/mL
Administration Volume	1 mL

Intravenous (IV) Administration Protocol

For IV administration, a clear, sterile, and particle-free solution is essential to prevent embolism. Co-solvent systems are commonly employed for poorly soluble compounds in early preclinical screening.

Protocol 2.2.1: Preparation of a Co-Solvent IV Formulation

This protocol is based on a common vehicle used for intravenous administration of poorly soluble drugs in rodent models.[3]

Materials:

• 2,7-Dideacetoxytaxinine J

• Dimethyl sulfoxide (B87167) (DMSO), sterile, injectable grade

• Polyethylene glycol 400 (PEG400), sterile, injectable grade

• Propylene glycol (PG), sterile, injectable grade

• Sterile, pyrogen-free saline (0.9% NaCl)

• Sterile, pyrogen-free vials

• Sterile filters (0.22 µm)

Procedure:

• Prepare the co-solvent vehicle. A common combination is 10% DMSO, 40% PEG400, and 50% sterile saline.

• First, dissolve the accurately weighed 2,7-Dideacetoxytaxinine J in DMSO.

• Gradually add the PEG400 while vortexing to maintain a clear solution.

• Slowly add the sterile saline to the organic mixture with continuous mixing. The solution should remain clear. If precipitation occurs, the formulation is not suitable at that concentration.

• Sterile filter the final formulation through a 0.22 µm filter into a sterile, pyrogen-free vial.

• Administer via slow intravenous injection (e.g., tail vein in mice or rats). The maximum recommended bolus injection volume is 5 ml/kg.[3]

Table 3: Common Co-Solvent Vehicles for IV Administration

Vehicle Composition	Notes
10% DMSO, 40% PEG400, 50% Saline	Widely used, but potential for DMSO toxicity at higher doses.
20% DMA, 40% PG, 40% PEG400	Alternative for compounds insoluble in PEG400 alone.[4]
5% DMSO, 25% PEG400, 70% Saline	Lower organic solvent concentration, may have lower solubilizing capacity.

DMA: N,N-Dimethylacetamide; PG: Propylene glycol

Intraperitoneal (IP) Administration Protocol

IP administration allows for the use of suspensions, which can be advantageous for poorly soluble compounds. This route provides slower absorption compared to IV.

Protocol 2.3.1: Preparation of a Suspension for IP Injection

This protocol is a general method for preparing a suspension for intraperitoneal administration in mice.

Materials:

• 2,7-Dideacetoxytaxinine J

• Tween 80

• Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the required amount of 2,7-Dideacetoxytaxinine J.

• Prepare a vehicle of 0.5% to 1% Tween 80 in sterile saline or PBS.

• Add a small amount of the vehicle to the compound to create a paste.

• Gradually add the remaining vehicle while continuously vortexing to form a uniform suspension.

• Sonication can be used to reduce particle size and improve suspension homogeneity.

• Ensure the suspension is well-mixed immediately before each injection to ensure accurate dosing.

Signaling Pathways and Experimental Workflows

Taxane Signaling Pathway

Taxanes primarily exert their cytotoxic effects by targeting microtubules. This interference with microtubule dynamics leads to cell cycle arrest and subsequent apoptosis. Key signaling pathways affected include the PI3K/Akt and MAPK pathways.[5][6]

Caption: General signaling pathway of taxanes.

Experimental Workflow for In Vivo Formulation and Testing

The following diagram outlines a typical workflow for the formulation and in vivo evaluation of 2,7-Dideacetoxytaxinine J.

Caption: Workflow for in vivo formulation and testing.

Conclusion

The successful in vivo evaluation of 2,7-Dideacetoxytaxinine J is critically dependent on the development of an appropriate formulation to overcome its poor aqueous solubility. The protocols and data presented here provide a comprehensive guide for researchers to select and prepare suitable formulations for oral, intravenous, and intraperitoneal administration in preclinical models. Careful consideration of the physicochemical properties of the compound and the tolerability of the excipients is essential for obtaining meaningful and reproducible results.

References

• 1. vincristinesulfate.com [vincristinesulfate.com]
• 2. ahajournals.org [ahajournals.org]
• 3. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 4. ovid.com [ovid.com]
• 5. Paclitaxel inhibits proliferation and invasion and promotes apoptosis of breast cancer cells by blocking activation of the PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols for Assessing the Anti-Proliferative Effects of 2,7-Dideacetoxytaxinine J

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dideacetoxytaxinine J is a taxane (B156437) diterpenoid that has demonstrated in vitro activity against breast cancer cell lines, suggesting its potential as an anti-proliferative agent. Taxanes, as a class of compounds, are known to interfere with microtubule function, leading to cell cycle arrest and apoptosis. These application notes provide a comprehensive guide for researchers to systematically evaluate the anti-proliferative effects of 2,7-Dideacetoxytaxinine J, elucidate its mechanism of action, and generate robust, reproducible data. The following protocols are foundational and can be adapted to specific cell lines and experimental conditions.

Assessment of Cytotoxicity and Cell Viability (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[1][2] Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan (B1609692) crystals.[1]

Experimental Protocol: MTT Assay

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 2,7-Dideacetoxytaxinine J in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of 2,7-Dideacetoxytaxinine J in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 20, 50, 100 µM). Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

  • Remove the medium from the wells and add 100 µL of the prepared compound dilutions.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[3]

  • Incubate the plate for 4 hours at 37°C, allowing for the formation of formazan crystals.[3]

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[3]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[4]

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[4]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: MTT Assay Results

Concentration of 2,7-Dideacetoxytaxinine J (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
Vehicle Control (0)	100
0.1
1
10
20
50
100

Experimental Workflow: MTT Assay

Workflow for the MTT Cell Viability Assay.

Assessment of Clonogenic Survival (Colony Formation Assay)

The colony formation assay, or clonogenic assay, assesses the ability of a single cell to undergo unlimited division and form a colony.[5] It is a measure of long-term cell survival and the cytotoxic effects of a compound.

Experimental Protocol: Colony Formation Assay

• Cell Seeding:

  • Harvest a single-cell suspension of the desired cell line.

  • Seed a low number of cells (e.g., 200-1000 cells) per well in a 6-well plate containing complete culture medium. The optimal seeding density should be determined empirically for each cell line.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Treat the cells with various concentrations of 2,7-Dideacetoxytaxinine J (e.g., IC₅₀/4, IC₅₀/2, IC₅₀, 2*IC₅₀) for a defined period (e.g., 24 hours).

  • After treatment, remove the compound-containing medium, wash the cells with PBS, and add fresh complete culture medium.

• Colony Formation:

  • Incubate the plates for 7-14 days, or until visible colonies are formed.

  • Monitor the plates and change the medium every 2-3 days.

• Fixing and Staining:

  • Gently wash the wells with PBS.

  • Fix the colonies by adding a solution of 4% paraformaldehyde and incubating for 20 minutes at room temperature.[5]

  • Remove the fixative and wash with PBS.

  • Stain the colonies with 0.5% crystal violet solution for 5-10 minutes.[6]

  • Wash the wells with water to remove excess stain and allow the plates to air dry.

• Colony Counting and Analysis:

  • Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well.

  • Calculate the plating efficiency and survival fraction for each treatment group.

Data Presentation: Colony Formation Assay Results

Treatment Group	Seeding Density (cells/well)	Number of Colonies (Mean ± SD)	Plating Efficiency (%)	Survival Fraction
Vehicle Control	1.0
2,7-Dideacetoxytaxinine J (Conc. 1)
2,7-Dideacetoxytaxinine J (Conc. 2)
2,7-Dideacetoxytaxinine J (Conc. 3)

Cell Cycle Analysis (Flow Cytometry)

Flow cytometry with propidium (B1200493) iodide (PI) staining is a widely used technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[7] Taxanes are known to cause a G2/M phase arrest.

Experimental Protocol: Cell Cycle Analysis

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with 2,7-Dideacetoxytaxinine J at various concentrations for 24 or 48 hours. Include a vehicle control.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them by centrifugation at 1200 rpm for 5 minutes.[8]

  • Wash the cell pellet with ice-cold PBS.

  • Fix the cells by resuspending the pellet in 1 mL of ice-cold 70% ethanol (B145695) while gently vortexing.[8]

  • Incubate at 4°C for at least 30 minutes (or overnight).[8]

• Staining:

  • Centrifuge the fixed cells at 2000 rpm for 5 minutes to remove the ethanol.[8]

  • Wash the cell pellet twice with PBS.[8]

  • Resuspend the cells in a staining solution containing propidium iodide (50 µg/mL) and RNase A (100 µg/mL) in PBS.[8]

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

  • Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to model the DNA content histogram and quantify the percentage of cells in G0/G1, S, and G2/M phases.

Data Presentation: Cell Cycle Distribution

Treatment Group	% Cells in G0/G1 Phase (Mean ± SD)	% Cells in S Phase (Mean ± SD)	% Cells in G2/M Phase (Mean ± SD)
Vehicle Control
2,7-Dideacetoxytaxinine J (Conc. 1)
2,7-Dideacetoxytaxinine J (Conc. 2)
2,7-Dideacetoxytaxinine J (Conc. 3)

Analysis of Apoptotic Signaling Pathways (Western Blotting)

Western blotting is used to detect and quantify specific proteins involved in the apoptotic cascade.[9] Key markers include proteins from the Bcl-2 family and caspases.

Experimental Protocol: Western Blotting

• Protein Extraction:

  • Treat cells with 2,7-Dideacetoxytaxinine J as described for cell cycle analysis.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[10]

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.[10]

  • Collect the supernatant containing the total protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[10]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[10]

  • Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved Caspase-3, cleaved PARP, and a loading control like β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Perform densitometric analysis to quantify the relative expression levels of the target proteins, normalized to the loading control.

Data Presentation: Western Blot Analysis of Apoptosis Markers

Treatment Group	Relative Bcl-2 Expression (normalized to β-actin)	Relative Bax Expression (normalized to β-actin)	Bax/Bcl-2 Ratio	Relative Cleaved Caspase-3 Expression (normalized to β-actin)	Relative Cleaved PARP Expression (normalized to β-actin)
Vehicle Control
2,7-Dideacetoxytaxinine J (Conc. 1)
2,7-Dideacetoxytaxinine J (Conc. 2)
2,7-Dideacetoxytaxinine J (Conc. 3)

Proposed Signaling Pathway and Experimental Logic

Proposed Signaling Pathway of 2,7-Dideacetoxytaxinine J-Induced Apoptosis

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Signal transduction pathways of taxanes-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. molbiolcell.org [molbiolcell.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Taxol-induced apoptosis depends on MAP kinase pathways (ERK and p38) and is independent of p53 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. droracle.ai [droracle.ai]
• 8. youtube.com [youtube.com]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. Bcl-2 Detection in Western Blotting - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]

Technical Notes & Optimization

improving the yield of 2,7-Dideacetoxytaxinine J from natural sources

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at improving the yield of 2,7-Dideacetoxytaxinine J from natural sources, primarily through plant cell culture techniques.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for increasing the yield of 2,7-Dideacetoxytaxinine J in Taxus cell cultures?

A1: The main strategies revolve around optimizing cell culture conditions and applying biotechnological techniques. These include:

• Elicitation: Using elicitors to stimulate the plant's defense mechanisms, which can lead to an overproduction of secondary metabolites like taxanes.

• Precursor Feeding: Supplying the cell culture with biosynthetic precursors to enhance the production of the target molecule.

• Medium Optimization: Adjusting the composition of the culture medium to maximize cell growth and product formation.

• Cell Line Selection: Screening for and selecting high-yielding cell lines.

Q2: Which precursors can be used to potentially increase the yield of 2,7-Dideacetoxytaxinine J?

A2: The biosynthesis of taxanes is complex. Key precursors that could potentially enhance the yield of 2,7-Dideacetoxytaxinine J include amino acids, such as phenylalanine, and intermediates in the taxane (B156437) biosynthetic pathway. The core of the phenylpropanoid pathway involves the deamination of phenylalanine to trans-cinnamic acid, its hydroxylation to 4-coumarate, and the conversion of 4-coumarate to 4-coumaroyl-CoA[1]. Supplementing the culture medium with these precursors may boost the production of various taxoids[1][2][3].

Q3: What are common challenges in the extraction and purification of 2,7-Dideacetoxytaxinine J?

A3: Researchers often face challenges such as:

• Low concentrations: 2,7-Dideacetoxytaxinine J is typically present in low concentrations in the biomass.

• Complex mixtures: The crude extract contains a multitude of similar taxane structures, making purification difficult.

• Degradation: The compound may be sensitive to heat, light, or pH changes during extraction.

• Solvent selection: Choosing an appropriate solvent system is critical for efficient extraction and to minimize the co-extraction of impurities like chlorophyll (B73375) and lipids[4].

Q4: How can I monitor the production of 2,7-Dideacetoxytaxinine J in my cell culture?

A4: High-Performance Liquid Chromatography (HPLC) is a common and effective method for the detection and quantification of taxanes like 2,7-Dideacetoxytaxinine J[2]. For more detailed analysis and identification, Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed[5][6][7].

Troubleshooting Guides

Cell Culture Contamination

Contamination is a frequent issue in plant cell cultures. Here’s a guide to identifying and addressing common contaminants.

Problem	Possible Cause	Suggested Solution
Cloudy or turbid culture medium, sometimes with a sour odor.	Bacterial contamination.	Discard the contaminated culture immediately to prevent spreading. Review and reinforce aseptic techniques. Ensure all media and equipment are properly sterilized. Consider using antibiotics as a temporary measure, but be aware that they can mask low-level contamination[8].
Visible filamentous growth (mold) on the surface of the medium or cells.	Fungal contamination.	Discard the culture. Thoroughly clean and disinfect the incubator and laminar flow hood. Check for potential sources of spores in the lab environment[9].
No visible signs of contamination, but cell growth is slow, or cells appear unhealthy.	Mycoplasma contamination.	Isolate the suspected culture and test for mycoplasma using a specific PCR kit or fluorescence staining. If positive, discard the culture and decontaminate the work area. Always quarantine and test new cell lines[8].
Precipitate in the culture medium.	Residual phosphate (B84403) from detergents on glassware or issues with medium preparation.	Ensure thorough rinsing of all glassware with deionized water. When preparing media, ensure all components are fully dissolved before sterilization[10].
Rapid pH shift in the medium.	Incorrect carbon dioxide (CO2) tension, insufficient buffering, or microbial contamination.	Check the CO2 supply and incubator settings. Ensure flask caps (B75204) are not too tight to allow for gas exchange. If contamination is suspected, refer to the solutions above[10].

Low Yield of 2,7-Dideacetoxytaxinine J

Problem	Possible Cause	Suggested Solution
Low biomass production.	Suboptimal culture medium or environmental conditions.	Optimize the medium composition (e.g., nutrients, hormones). Adjust physical parameters like temperature, light, and agitation speed.
Low productivity of 2,7-Dideacetoxytaxinine J despite good cell growth.	Inefficient precursor supply or feedback inhibition.	Implement a precursor feeding strategy. Consider a two-stage culture system where the first stage focuses on biomass growth and the second on product formation.
Elicitation treatment is ineffective or causes cell death.	Elicitor concentration is too high, or the timing of application is not optimal.	Perform a dose-response experiment to determine the optimal elicitor concentration. Apply the elicitor at different growth phases (e.g., late exponential phase) to find the most effective time point[11].
Difficulty in extracting the target compound.	Inefficient extraction solvent or procedure.	Experiment with different solvent systems, such as ethanol-water mixtures of varying polarity[4]. Optimize extraction parameters like temperature, time, and solid-to-liquid ratio.
Poor separation during purification.	Co-elution of similar taxane compounds.	Employ multi-step chromatographic techniques. Consider using different stationary phases or gradient elution profiles in HPLC for better resolution[12].

Experimental Protocols

General Protocol for Elicitation in Taxus Cell Suspension Culture

This protocol provides a general framework. Researchers should optimize the concentrations and timing for their specific cell line and target compound.

• Prepare Elicitor Stock Solution: Dissolve the chosen elicitor (e.g., methyl jasmonate, salicylic (B10762653) acid, or fungal extracts) in a suitable solvent and sterilize by filtration.

• Culture Growth: Grow the Taxus cell suspension culture under optimal conditions until it reaches the desired growth phase (typically mid to late exponential phase).

• Elicitor Addition: Aseptically add the sterile elicitor solution to the cell culture flasks to the final desired concentration. For example, methyl jasmonate has been used at concentrations of 10 or 20 mg/L, and salicylic acid at 50 or 100 mg/L[2][3].

• Incubation: Continue to incubate the cultures under the same conditions.

• Sampling: Collect samples at various time points after elicitation (e.g., 24, 48, 72 hours) to determine the optimal incubation time for maximum yield.

• Analysis: Harvest the cells and extract the taxanes. Analyze the concentration of 2,7-Dideacetoxytaxinine J using HPLC or LC-MS.

General Protocol for Precursor Feeding

• Prepare Precursor Stock Solution: Dissolve the precursor (e.g., phenylalanine) in the culture medium and sterilize by filtration.

• Culture Growth: Establish the Taxus cell suspension culture.

• Precursor Addition: Add the sterile precursor solution to the culture at the beginning of the growth phase or at a specific time point during cultivation. For instance, phenylalanine has been supplemented at a concentration of 0.1 mM[2].

• Incubation and Monitoring: Continue the culture and monitor cell growth and viability.

• Harvest and Analysis: Harvest the cells at the end of the culture period, extract the taxanes, and quantify the yield of 2,7-Dideacetoxytaxinine J.

Visualizations

Caption: Workflow for Elicitation in Taxus Cell Culture.

Caption: Workflow for Precursor Feeding Strategy.

Caption: Troubleshooting Logic for Low Yield.

References

• 1. A comprehensive review of <i>in vitro precursor feeding</i> strategies for the overproduction of high-value plant secondary metabolites - Arabian Journal of Chemistry [arabjchem.org]
• 2. Improved Taxol production by combination of inducing factors in suspension cell culture of Taxus baccata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
• 5. Effect of elicitation and precursor feeding on accumulation of 20-hydroxyecdysone in Achyranthes aspera Linn. cell suspension cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analytical Techniques for Measuring Concentrations of Therapeutic Drugs in Biological Fluids [ouci.dntb.gov.ua]
• 7. A 6 Second Analytical Method for Quantitation of Tacrolimus in Whole Blood by Use of Laser Diode Thermal Desorption Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 9. cellculturecompany.com [cellculturecompany.com]
• 10. adl.usm.my [adl.usm.my]
• 11. Enhancement of Taxol production and excretion in Taxus chinensis cell culture by fungal elicitation and medium renewal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

troubleshooting 2,7-Dideacetoxytaxinine J instability in cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,7-Dideacetoxytaxinine J.

Frequently Asked Questions (FAQs)

Q1: What is 2,7-Dideacetoxytaxinine J and what is its primary mechanism of action?

A1: 2,7-Dideacetoxytaxinine J is a taxane (B156437) diterpenoid isolated from the bark of the Himalayan yew, Taxus baccata. Like other taxanes, its primary mechanism of action is the stabilization of microtubules. By binding to β-tubulin, it prevents the disassembly of microtubules, which disrupts the dynamic instability required for critical cellular processes, particularly mitosis. This leads to an arrest of the cell cycle in the G2/M phase and subsequent induction of apoptosis (programmed cell death).[1][2][3][4]

Q2: In which cell lines has 2,7-Dideacetoxytaxinine J shown activity?

A2: 2,7-Dideacetoxytaxinine J has demonstrated significant in vitro activity against human breast cancer cell lines, including MCF-7 and MDA-MB-231.[5]

Q3: What are the recommended concentrations of 2,7-Dideacetoxytaxinine J for in vitro experiments?

A3: Effective concentrations can vary between cell lines. Published data indicates significant activity at concentrations of 10 µM in MDA-MB-231 cells and 20 µM in MCF-7 cells.[5] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.

Q4: How should I prepare stock solutions of 2,7-Dideacetoxytaxinine J?

A4: 2,7-Dideacetoxytaxinine J is a hydrophobic molecule with low aqueous solubility.[6] It is recommended to prepare a concentrated stock solution in an anhydrous polar aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO). For long-term storage, it is advisable to store the solid compound at -20°C and the DMSO stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[7]

Troubleshooting Guide: Instability in Cell Culture

Issue 1: I am observing lower than expected efficacy or high variability in my results.

This could be due to the degradation of 2,7-Dideacetoxytaxinine J in your cell culture medium. The stability of taxanes in aqueous solutions is influenced by several factors.[8][9]

• Possible Cause 1: pH of the cell culture medium.

  • Explanation: Taxanes can be susceptible to degradation in neutral to alkaline conditions (pH > 7).[8] Cellular metabolism can also lead to a gradual decrease in the pH of the culture medium over time.

  • Troubleshooting Steps:

    • Monitor the pH of your cell culture medium throughout the experiment.

    • If a significant pH shift is observed, consider using a freshly buffered medium or reducing the duration of the experiment.

    • For longer-term experiments, periodic media changes can help maintain a stable pH.

• Possible Cause 2: Temperature-dependent degradation.

  • Explanation: Higher temperatures accelerate the degradation of taxanes.[8] Standard cell culture conditions of 37°C can contribute to the gradual breakdown of the compound.

  • Troubleshooting Steps:

    • Prepare fresh working solutions of 2,7-Dideacetoxytaxinine J in culture medium immediately before each experiment.

    • Avoid prolonged incubation of the compound in the medium at 37°C before adding it to the cells.

    • For very long-term experiments, consider the stability of the compound under your specific conditions (see Protocol for Stability Assessment).

• Possible Cause 3: Adsorption to plasticware.

  • Explanation: As a hydrophobic compound, 2,7-Dideacetoxytaxinine J may adsorb to the surface of plastic labware, reducing its effective concentration in the medium.

  • Troubleshooting Steps:

    • Use low-binding plasticware for the preparation and storage of solutions.

    • Ensure thorough mixing when diluting the stock solution into the culture medium to achieve a homogenous concentration.

• Possible Cause 4: Interaction with serum components.

  • Explanation: Serum contains proteins like albumin that can bind to taxanes. This can have a dual effect: potentially stabilizing the compound from rapid degradation but also reducing its bioavailable concentration.[8]

  • Troubleshooting Steps:

    • Be consistent with the type and percentage of serum used in your experiments.

    • If you suspect serum interactions are affecting your results, you can perform a stability study in both serum-free and serum-containing media to assess the impact.

Issue 2: I am observing precipitate formation after diluting my stock solution in the cell culture medium.

• Possible Cause: Poor aqueous solubility.

  • Explanation: 2,7-Dideacetoxytaxinine J has low water solubility.[6] Even with a DMSO stock, high final concentrations in the aqueous culture medium can lead to precipitation.

  • Troubleshooting Steps:

    • Ensure the final concentration of DMSO in your culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

    • When preparing the working solution, add the DMSO stock to the culture medium dropwise while gently vortexing to facilitate dissolution.

    • If precipitation persists, consider using a lower final concentration of 2,7-Dideacetoxytaxinine J or exploring the use of a solubilizing agent, though this may impact your experimental outcomes.

Data Presentation

Table 1: Reported In Vitro Activity of 2,7-Dideacetoxytaxinine J

Cell Line	Cancer Type	Effective Concentration	Reference
MCF-7	Human Breast Adenocarcinoma	20 µM	[5]
MDA-MB-231	Human Breast Adenocarcinoma	10 µM	[5]

Table 2: Factors Influencing Taxane Stability in Cell Culture

Factor	Effect on Stability	Recommendations
pH	Degradation is accelerated in neutral to alkaline conditions (pH > 7).[8]	Monitor and maintain a stable pH. Prepare fresh solutions.
Temperature	Higher temperatures increase the rate of degradation.[8]	Minimize time at 37°C before cell exposure. Prepare fresh solutions.
Serum Proteins	Can bind to the compound, potentially stabilizing it but also reducing bioavailability.[8]	Be consistent with serum usage. Assess stability in your specific medium.
Aqueous Solution	Poor solubility can lead to precipitation.[6]	Use a DMSO stock and ensure the final DMSO concentration is low. Add stock to medium with gentle agitation.
Plasticware	Adsorption to surfaces can reduce effective concentration.	Use low-binding plasticware. Ensure thorough mixing.

Experimental Protocols

Protocol 1: Preparation of 2,7-Dideacetoxytaxinine J Stock and Working Solutions

• Stock Solution Preparation (e.g., 10 mM in DMSO):

  • Accurately weigh the desired amount of 2,7-Dideacetoxytaxinine J powder.

  • Dissolve the powder in an appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Gently vortex or sonicate briefly to ensure complete dissolution.

  • Aliquot the stock solution into small, single-use volumes in low-binding microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

• Working Solution Preparation:

  • Thaw a single aliquot of the stock solution at room temperature.

  • Dilute the stock solution to the desired final concentration in pre-warmed cell culture medium.

  • Add the stock solution to the medium dropwise while gently mixing to prevent precipitation.

  • Use the working solution immediately after preparation.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Based Stability Assessment

This protocol provides a framework to determine the stability of 2,7-Dideacetoxytaxinine J in your specific cell culture medium.

Materials:

• 2,7-Dideacetoxytaxinine J

• Your specific cell culture medium (with and without serum, if desired)

• HPLC-grade acetonitrile (B52724) and water

• A C18 reverse-phase HPLC column

• HPLC system with a UV detector

Methodology:

• Preparation of Samples:

  • Prepare a solution of 2,7-Dideacetoxytaxinine J in your cell culture medium at the concentration you use in your experiments.

  • Incubate the solution under your standard cell culture conditions (e.g., 37°C, 5% CO2).

  • At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot of the solution and store it at -80°C until analysis.

• HPLC Analysis:

  • Develop an HPLC method to separate 2,7-Dideacetoxytaxinine J from potential degradation products. A gradient of acetonitrile and water is a common mobile phase for taxane analysis.[10][11][12][13]

  • Set the UV detector to a wavelength that allows for the sensitive detection of 2,7-Dideacetoxytaxinine J (typically around 227 nm for taxanes).

  • Inject the samples from your time course experiment.

• Data Analysis:

  • Quantify the peak area of 2,7-Dideacetoxytaxinine J at each time point.

  • Plot the percentage of the remaining compound against time to determine its stability profile.

  • The appearance of new peaks in the chromatogram over time indicates the formation of degradation products.

Mandatory Visualizations

Caption: Mechanism of action of 2,7-Dideacetoxytaxinine J.

Caption: General experimental workflow for in vitro studies.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms of action of taxanes in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmaceutical and physical properties of paclitaxel (Taxol) complexes with cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Degradation kinetics of larotaxel and identification of its degradation products in alkaline condition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stability-indicating HPLC–DAD methods for determination of two binary mixtures: Rabeprazole sodium–mosapride citrate and rabeprazole sodium–itopride hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Development and validation of a stability-indicating HPLC method for assay of tonabersat in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Large-Scale Purification of 2,7-Dideacetoxytaxinine J

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the large-scale purification of taxanes like 2,7-Dideacetoxytaxinine J?

A1: Researchers face several significant challenges in the large-scale purification of taxanes:

• Low Abundance: The target compound is often present in very low concentrations within the natural source material (e.g., leaves, bark of Taxus species).[1]

• Complex Mixtures: The crude extract contains a multitude of structurally similar taxanes and other secondary metabolites, making separation difficult.[2][3]

• Compound Instability: Taxanes can be sensitive to acidic or alkaline conditions and temperature, potentially leading to degradation or isomerization during purification.[4]

• Poor Aqueous Solubility: Taxanes are generally poorly soluble in water, which can complicate formulation and some purification steps.[5][6]

• Scalability: Methods developed on a laboratory scale may not be directly transferable to a large-scale industrial process, requiring significant optimization.

• Rediscovery of Known Compounds: A significant risk in natural product purification is the time-consuming isolation of already well-characterized compounds.[7]

Q2: Which extraction solvents are most effective for obtaining a crude taxane (B156437) extract?

A2: Mixtures of polar solvents with water are generally effective for extracting taxanes. Commonly used solvent systems include:

• Ethanol (B145695) and water (typically between 50% and 80% ethanol by volume).[8]

• Methanol (B129727) or acetone (B3395972) (between 50% and 95% by volume in water).[9]

The choice of solvent will depend on the specific taxane's polarity and the desire to minimize the co-extraction of interfering substances like chlorophylls (B1240455) and lipids.[9]

Q3: What are the recommended chromatographic techniques for large-scale taxane purification?

A3: A multi-step chromatographic approach is typically necessary. This often involves:

• Initial Cleanup: Treatment of the crude extract with activated carbon (charcoal) can effectively decolorize the solution by removing pigments.[8][9]

• Normal-Phase Chromatography: Low to medium pressure column chromatography using silica (B1680970) gel is a cost-effective method for the initial separation of taxanes from the crude extract.[8][9]

• Reversed-Phase Chromatography: C18 bonded silica is commonly used for further purification.[10] This can be performed using flash chromatography systems or preparative high-performance liquid chromatography (HPLC).[11][12]

• Preparative HPLC: This is a high-resolution technique used in the final stages to isolate the pure compound.[4] Pentafluorophenyl (PFP) columns have shown high selectivity for separating paclitaxel (B517696) and related taxanes.[13]

Troubleshooting Guides

HPLC Purification Issues

Problem	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	Column overload.	Inject a smaller sample volume.[14]
Incompatibility between the sample solvent and the mobile phase.	Dissolve the sample in the mobile phase if possible.[14]
Column contamination or degradation.	Use a guard column to protect the analytical column.[15] Flush the column with a strong solvent.[14]
Split Peaks	Column void or channeling.	Replace the column. Ensure proper column packing and avoid sudden pressure shocks.[16]
Contamination at the column inlet.	Change the inlet frit or use a guard column.[17]
Baseline Drift or Noise	Mobile phase is not properly degassed.	Ensure efficient degassing of the mobile phase.[18]
Contaminated mobile phase or system components.	Use high-purity solvents.[18] Flush the system with a strong, clean solvent.
Column requires conditioning.	Properly condition the column before use to achieve a stable baseline.[18]
Loss of Resolution	Change in mobile phase composition.	Prepare fresh mobile phase and ensure accurate composition.
Column aging.	Replace the column.
High Backpressure	Obstruction in the system (e.g., clogged frit, tubing, or column).	Systematically check components for blockage, starting from the detector and moving backward.[16]
Precipitated buffer in the mobile phase.	Ensure buffer solubility in the mobile phase. Flush the system with a high-aqueous wash.[16]

Quantitative Data on Taxane Purification

The following table summarizes yields for various taxanes obtained from large-scale purification processes described in the literature. This data can serve as a benchmark for researchers.

Taxane	Source Material	Yield	Reference
Paclitaxel (Taxol)	Taxus brevifolia bark	0.04%	[10]
10-Deacetylbaccatin III	Taxus brevifolia bark	0.02%	[10]
10-Deacetyltaxol-7-xyloside	Taxus brevifolia bark	0.1%	[10]
Brevifoliol	Taxus brevifolia needles	0.17%	[10]
10-Deacetyltaxol (10-DAT)	Taxus cuspidata	Purity of 95.33% achieved	[4]
Paclitaxel (PTX)	Taxus cuspidata	Purity of 99.15% achieved	[4]

Experimental Protocols

General Protocol for Extraction and Preliminary Purification of Taxanes

• Extraction:

  • Mix fresh or dried and ground Taxus plant material with an extraction solvent (e.g., 50-80% ethanol in water) at a specified solid-to-liquid ratio.[8]

  • Stir the mixture at room temperature for a designated period (e.g., 24 hours).

  • Filter the mixture to separate the liquid extract from the solid plant material.

  • Repeat the extraction process on the plant material to maximize yield.

  • Combine the liquid extracts.

• Decolorization:

  • Add activated charcoal to the crude extract (e.g., 1-2% w/v).[9]

  • Stir the mixture for a period (e.g., 1-2 hours) to allow for the adsorption of pigments.

  • Filter the mixture to remove the charcoal.

• Solvent Removal and Liquid-Liquid Partitioning:

  • Remove the organic solvent (e.g., ethanol) from the extract using a rotary evaporator.

  • The remaining aqueous solution can then be partitioned with a non-polar solvent (e.g., hexane) to remove lipids, followed by extraction of the aqueous phase with a solvent of intermediate polarity (e.g., ethyl acetate (B1210297) or dichloromethane) to recover the taxanes.

General Protocol for Flash Chromatography on Silica Gel

• Column Packing:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pack the chromatography column with the slurry.

• Sample Loading:

  • Dissolve the dried, semi-purified extract in a minimal amount of a suitable solvent.

  • Adsorb the sample onto a small amount of silica gel and dry it.

  • Load the dried sample onto the top of the packed column.

• Elution:

  • Elute the column with a solvent gradient, typically starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate).[8][9]

  • Collect fractions and monitor the composition using thin-layer chromatography (TLC) or analytical HPLC.

• Fraction Pooling:

  • Combine the fractions containing the taxane of interest based on the analysis.

Visualizations

Caption: Generalized workflow for the purification of taxanes.

Caption: Troubleshooting logic for low yield or purity issues.

References

• 1. Challenges in natural product-based drug discovery assisted with in silico-based methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. Purification of Two Taxanes from Taxus cuspidata by Preparative High-Performance Liquid Chromatography [mdpi.com]
• 5. Taxane - Wikipedia [en.wikipedia.org]
• 6. Taxane anticancer agents: a patent perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
• 9. US5478736A - Process for the isolation and purification of taxol and taxanes from Taxus using methanol or acetone - Google Patents [patents.google.com]
• 10. A new large-scale process for taxol and related taxanes from Taxus brevifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. velocityscientific.com.au [velocityscientific.com.au]
• 12. researchgate.net [researchgate.net]
• 13. Determination of paclitaxel and related taxanes in bulk drug and injectable dosage forms by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ijsdr.org [ijsdr.org]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. lcms.cz [lcms.cz]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. ijnrd.org [ijnrd.org]

Technical Support Center: 2,7-Dideacetoxytaxinine J Storage and Stability

Welcome to the technical support center for 2,7-Dideacetoxytaxinine J. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing degradation during storage and to offer troubleshooting advice for common stability-related issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2,7-Dideacetoxytaxinine J during storage?

A1: Based on the chemistry of related taxane (B156437) compounds, the primary factors contributing to the degradation of 2,7-Dideacetoxytaxinine J are expected to be temperature, pH, and exposure to light. Taxanes are susceptible to hydrolysis of ester linkages and epimerization under certain conditions.[1][2][3][4]

Q2: What are the recommended short-term and long-term storage conditions for 2,7-Dideacetoxytaxinine J?

A2: For long-term storage, it is recommended to store 2,7-Dideacetoxytaxinine J as a solid at -20°C or lower, protected from light and moisture. For short-term storage of solutions, it is advisable to use a slightly acidic buffer (pH 4-5) and store at 2-8°C.[5][6][7] Paclitaxel (B517696), a related taxane, shows greater stability at lower temperatures, with precipitation being a key concern for solutions.[6][7]

Q3: Which solvents are most suitable for dissolving and storing 2,7-Dideacetoxytaxinine J?

A3: While specific data for 2,7-Dideacetoxytaxinine J is unavailable, taxanes are generally dissolved in organic solvents like ethanol, methanol, or acetonitrile (B52724) for stock solutions. For aqueous experimental solutions, the use of a buffer system to maintain an optimal pH of around 4 is recommended to minimize hydrolysis.[3][4]

Q4: How can I monitor the degradation of my 2,7-Dideacetoxytaxinine J sample?

A4: The most effective way to monitor degradation is by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) with UV or mass spectrometric detection.[1][8][9] These methods can separate the intact drug from its degradation products, allowing for quantification of its purity over time.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of potency or unexpected experimental results.	Degradation of 2,7-Dideacetoxytaxinine J due to improper storage.	Verify storage conditions (temperature, light protection). Prepare fresh solutions from a new solid stock. Analyze the sample purity using HPLC to quantify the remaining active compound.
Appearance of new peaks in the chromatogram.	Formation of degradation products.	Characterize the new peaks using LC-MS to identify potential degradation products such as hydrolyzed or epimerized forms. Review storage and handling procedures to identify the cause of degradation (e.g., pH of the solution, temperature fluctuations).
Precipitation in solution upon storage.	Low solubility or physical instability of the formulation.	For aqueous solutions, ensure the concentration is within the solubility limit. Store solutions at refrigerated temperatures (2-8°C) as lower temperatures can sometimes improve the physical stability of taxane infusions.[6][7] Consider the use of co-solvents if appropriate for the experimental design.
Discoloration of the solid or solution.	Potential oxidative degradation or other chemical changes.	Discard the sample. When preparing new samples, consider purging the storage vial with an inert gas like nitrogen or argon to minimize oxidation, especially for long-term storage of solutions.

Predicted Degradation Pathways

Based on the structure of 2,7-Dideacetoxytaxinine J and known degradation patterns of other taxanes, two primary degradation pathways are anticipated: hydrolysis and oxidation. The absence of the C-7 acetyl group may reduce susceptibility to epimerization at this position, which is a common degradation route for other taxanes.[2][4]

Caption: Predicted degradation pathways for 2,7-Dideacetoxytaxinine J.

Experimental Protocols

Protocol 1: Forced Degradation Study of 2,7-Dideacetoxytaxinine J

This protocol outlines a forced degradation study to identify potential degradation products and assess the intrinsic stability of 2,7-Dideacetoxytaxinine J.

1. Preparation of Stock Solution:

• Prepare a stock solution of 2,7-Dideacetoxytaxinine J at a concentration of 1 mg/mL in acetonitrile.

2. Stress Conditions:

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Incubate at 60°C for 24 hours.

• Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Incubate at room temperature for 2 hours.[8]

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.[8]

• Thermal Degradation: Expose the solid compound to 105°C for 24 hours. Alternatively, heat the stock solution at 80°C for 48 hours.[8]

• Photolytic Degradation: Expose the stock solution in a photostability chamber according to ICH Q1B guidelines.

3. Sample Analysis:

• At appropriate time points, withdraw aliquots of the stressed samples.

• Neutralize the acidic and basic samples before analysis.

• Dilute all samples to a suitable concentration with the mobile phase.

• Analyze by a validated stability-indicating HPLC-UV or LC-MS method.

Caption: Workflow for the forced degradation study of 2,7-Dideacetoxytaxinine J.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method to separate 2,7-Dideacetoxytaxinine J from its potential degradation products.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

• Mobile Phase: A gradient mixture of acetonitrile and water or a slightly acidic buffer (e.g., 0.1% formic acid in water).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm (or a wavelength of maximum absorbance for 2,7-Dideacetoxytaxinine J).

• Column Temperature: 25°C.

• Injection Volume: 20 µL.

Method Validation: The analytical method should be validated according to ICH guidelines to ensure specificity, linearity, accuracy, precision, and robustness.

Summary of Stability Data for Related Taxanes

The following tables summarize stability data for paclitaxel and docetaxel, which can serve as a reference for designing stability studies for 2,7-Dideacetoxytaxinine J.

Table 1: Influence of pH on Taxane Stability

Compound	pH Condition	Observation	Reference
Paclitaxel	Acidic (pH 1-5)	Generally stable, with maximum stability around pH 4.[3]	[3]
Paclitaxel	Neutral to Basic (pH > 6)	Degradation occurs via base-catalyzed hydrolysis of ester groups and epimerization.[1]	[1]
Docetaxel	Not specified	Susceptible to epimerization at C-7.	[4]

Table 2: Influence of Temperature on Taxane Stability

Compound	Storage Temperature	Observation	Reference
Paclitaxel Infusion	2-8°C	Longer shelf-life compared to room temperature.[6]	[6]
Paclitaxel Infusion	25°C	Stability is concentration and container dependent, generally stable for at least 3 days.[6]	[6]
Docetaxel Infusion	Refrigerated	Extended physicochemical stability for up to seven days.[7]	[7]
Albumin-bound Paclitaxel	25°C, 37°C, 41°C, 42°C, 43°C	Relatively stable at these temperatures.[10]	[10]

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting issues related to the stability of 2,7-Dideacetoxytaxinine J.

References

• 1. Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Degradation of paclitaxel and related compounds in aqueous solutions I: epimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fip.org [fip.org]
• 6. Physical and chemical stability of paclitaxel infusions in different container types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Physical and chemical stability of Taxotere® (docetaxel) 1-vial (20 mg/mL) infusion solution following refrigerated storage - ecancer [ecancer.org]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Study on the thermal stability of nab-paclitaxel during hyperthermic intraperitoneal chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

refining dosage and treatment schedules for 2,7-Dideacetoxytaxinine J in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,7-Dideacetoxytaxinine J in vitro.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 2,7-Dideacetoxytaxinine J?

A1: Like other taxane (B156437) compounds, 2,7-Dideacetoxytaxinine J is a microtubule-stabilizing agent. It binds to β-tubulin, promoting the assembly of microtubules and inhibiting their depolymerization. This disruption of microtubule dynamics leads to cell cycle arrest, primarily in the G2/M phase, and subsequently induces apoptosis in cancer cells.

Q2: What is a recommended starting concentration for in vitro experiments?

A2: Based on published data, a starting point for dosage can be in the micromolar range. For instance, significant in vitro activity has been observed at 10 µM in MDA-MB-231 and 20 µM in MCF-7 breast cancer cell lines. However, the optimal concentration is cell-line dependent and should be determined empirically through dose-response experiments.

Q3: How should I dissolve and store 2,7-Dideacetoxytaxinine J?

A3: 2,7-Dideacetoxytaxinine J is typically dissolved in a polar aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. For long-term storage, it is advisable to store the DMSO stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. When preparing working solutions, the final concentration of DMSO in the cell culture medium should be kept low (typically below 0.5%) to minimize solvent-induced cytotoxicity.

Q4: What are the expected cellular effects of 2,7-Dideacetoxytaxinine J treatment?

A4: Treatment with 2,7-Dideacetoxytaxinine J is expected to result in a decrease in cell viability and proliferation, an increase in the percentage of cells in the G2/M phase of the cell cycle, and the induction of apoptosis.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no cytotoxic effect observed	- Sub-optimal drug concentration: The concentration of 2,7-Dideacetoxytaxinine J may be too low for the specific cell line being tested. - Short treatment duration: The incubation time may not be sufficient to induce a cellular response. - Drug degradation: The compound may have degraded due to improper storage or handling. - Cell line resistance: The chosen cell line may be inherently resistant to taxanes.	- Perform a dose-response experiment with a wider range of concentrations to determine the IC50 value. - Extend the treatment duration (e.g., 48 or 72 hours). - Prepare fresh working solutions from a new stock aliquot for each experiment. - Verify the sensitivity of your cell line to other taxanes like paclitaxel (B517696) as a positive control. Consider using a different cell line if resistance is suspected.
High variability between replicate wells	- Uneven cell seeding: Inconsistent cell numbers across wells can lead to variable results. - Edge effects in microplates: Wells on the perimeter of the plate are more prone to evaporation, leading to changes in media concentration. - Inconsistent drug dilution: Errors in preparing serial dilutions can cause significant variability.	- Ensure a homogenous single-cell suspension before seeding and use a calibrated multichannel pipette. - Avoid using the outer wells of the microplate for experimental samples. Fill them with sterile PBS or media to maintain humidity. - Prepare a master mix for each drug concentration to be added to the replicate wells.
Precipitation of the compound in culture medium	- Poor solubility: The concentration of 2,7-Dideacetoxytaxinine J may exceed its solubility limit in the aqueous culture medium. - High final DMSO concentration: While DMSO aids in initial dissolution, a high final concentration can sometimes cause precipitation when added to the aqueous medium.	- Visually inspect the media for any signs of precipitation after adding the compound. If observed, consider lowering the final concentration. - Ensure the final DMSO concentration in the culture medium is as low as possible (ideally ≤ 0.1%).
Unexpected cell morphology changes in control wells	- DMSO toxicity: The vehicle control (DMSO) may be causing cytotoxicity at the concentration used. - Contamination: Bacterial or fungal contamination can alter cell morphology and growth.	- Perform a vehicle control titration to determine the maximum non-toxic concentration of DMSO for your cell line. - Regularly check for and test for microbial contamination.

Quantitative Data

The following table summarizes the known in vitro effective concentrations of 2,7-Dideacetoxytaxinine J in specific cancer cell lines.

Cell Line	Cancer Type	Effective Concentration	Reference
MCF-7	Breast Cancer	20 µM	[1][2]
MDA-MB-231	Breast Cancer	10 µM	[1][2]

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of 2,7-Dideacetoxytaxinine J on cancer cells and to calculate the half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• 2,7-Dideacetoxytaxinine J

• DMSO (cell culture grade)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of 2,7-Dideacetoxytaxinine J in complete medium from a DMSO stock. The final DMSO concentration should be consistent across all wells and ideally ≤ 0.1%. Remove the medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot a dose-response curve and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the induction of apoptosis by 2,7-Dideacetoxytaxinine J.

Materials:

• Cancer cell line of interest

• 6-well plates

• 2,7-Dideacetoxytaxinine J

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• PBS

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the desired concentrations of 2,7-Dideacetoxytaxinine J for the specified duration (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each sample and analyze immediately by flow cytometry.

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of 2,7-Dideacetoxytaxinine J on cell cycle distribution.

Materials:

• Cancer cell line of interest

• 6-well plates

• 2,7-Dideacetoxytaxinine J

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with the desired concentrations of 2,7-Dideacetoxytaxinine J for the specified duration (e.g., 24 hours).

• Cell Harvesting: Collect both floating and adherent cells as described in the apoptosis protocol.

• Washing: Wash the cells once with PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing. Incubate the cells at -20°C for at least 2 hours.

• Washing: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the cells once with PBS.

• Staining: Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Mechanism of action of 2,7-Dideacetoxytaxinine J.

Caption: In vitro experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. ClinPGx [clinpgx.org]

addressing off-target effects of 2,7-Dideacetoxytaxinine J in cellular models

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing 2,7-Dideacetoxytaxinine J in cellular models. Our goal is to help you identify and address potential off-target effects to ensure the validity and accuracy of your experimental results.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with 2,7-Dideacetoxytaxinine J, potentially indicating off-target effects.

Issue 1: Higher-than-expected cytotoxicity in non-target cell lines.

• Question: We observe significant cell death in our control cell line that expresses low levels of the intended target protein. What could be the cause?

• Answer: This observation suggests potential off-target toxicity. 2,7-Dideacetoxytaxinine J, as a taxane (B156437) diterpenoid, may have off-target effects on essential cellular processes. We recommend a systematic approach to de-convolute these effects.

  • Recommended Actions:

    • Confirm Target Expression: Verify the expression level of the intended target in your cell lines using Western Blot or qPCR.[1]

    • Dose-Response Curve: Perform a dose-response analysis in both your target and control cell lines to determine the IC50 values. A narrow therapeutic window between the two cell lines may indicate off-target effects.

    • Phenotypic Screening: Compare the observed phenotype (e.g., specific morphological changes, cell cycle arrest profile) with known phenotypes induced by compounds with well-characterized off-target activities.[1]

    • Chemical Proteomics: Employ techniques like affinity chromatography with 2,7-Dideacetoxytaxinine J as bait to pull down interacting proteins from cell lysates for identification by mass spectrometry.[1]

Issue 2: Inconsistent phenotypic outcomes across different cell models.

• Question: The observed cellular phenotype upon treatment with 2,7-Dideacetoxytaxinine J varies significantly between different cell lines, even those with similar target expression. Why is this happening?

• Answer: Discrepancies in phenotypic responses can be attributed to differences in the expression of off-target proteins or variations in signaling pathway dependencies between cell lines.

  • Recommended Actions:

    • Broad Kinase Profiling: Screen 2,7-Dideacetoxytaxinine J against a panel of kinases to identify potential off-target enzymatic inhibition.[1][2]

    • Gene Expression Analysis: Perform RNA sequencing or microarray analysis on treated and untreated cells to identify differentially regulated genes and pathways that may be indicative of off-target effects.

    • Rescue Experiments: If a potential off-target is identified, use siRNA or CRISPR-Cas9 to knockdown its expression and assess if the phenotype is rescued.[2]

Issue 3: Contradictory results between biochemical and cell-based assays.

• Question: 2,7-Dideacetoxytaxinine J shows high potency in a biochemical assay with the purified target protein, but much lower potency in our cell-based assays. What could explain this?

• Answer: This discrepancy often points to issues with compound availability or engagement within the cellular environment.

  • Recommended Actions:

    • Assess Cell Permeability: Evaluate the compound's ability to cross the cell membrane using assays like the Parallel Artificial Membrane Permeability Assay (PAMPA).[1]

    • Investigate Efflux Pumps: Determine if the compound is a substrate for efflux transporters (e.g., P-glycoprotein) by using cell lines with and without these pumps.[1]

    • Cellular Thermal Shift Assay (CETSA): Confirm target engagement within the cell by measuring the thermal stabilization of the target protein upon compound binding.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the first steps to take when suspecting off-target effects of 2,7-Dideacetoxytaxinine J?

A1: A systematic investigation is crucial. Begin with a broad screening panel to identify potential off-target families, which can then guide more focused studies.[1] The following workflow is recommended:

Caption: General workflow for investigating off-target effects.

Q2: How can I differentiate between on-target and off-target-induced phenotypes?

A2: A combination of genetic and biochemical approaches is the most robust strategy.

Caption: Logic for dissecting on-target vs. off-target effects.

Q3: What are some potential off-target signaling pathways for a taxane-like compound such as 2,7-Dideacetoxytaxinine J?

A3: While the primary target of taxanes is microtubule stabilization, off-target effects could potentially involve pathways that are sensitive to cytoskeletal integrity and cellular stress.

Caption: Potential on- and off-target signaling pathways.

Data Presentation

Table 1: Troubleshooting Scenarios and Recommended Assays

Issue	Potential Cause	Primary Recommended Assay	Secondary Recommended Assay
Unexpected Cytotoxicity	Off-target toxicity	Dose-Response in Control Cells	Phenotypic Screening
Inconsistent Phenotypes	Differential off-target expression	Kinase Profiling	Gene Expression Analysis
Biochemical vs. Cellular Discrepancy	Poor cell permeability/efflux	Cellular Thermal Shift Assay (CETSA)	PAMPA / Efflux Pump Assay

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA)

• Objective: To verify the engagement of 2,7-Dideacetoxytaxinine J with its intended target in a cellular environment.[2]

• Methodology:

  • Cell Treatment: Treat intact cells with 2,7-Dideacetoxytaxinine J or a vehicle control for a predetermined time.

  • Heating: Heat the cell lysates across a range of temperatures (e.g., 40-70°C) for a brief period (e.g., 3 minutes).[2]

  • Pelleting: Centrifuge the samples to pellet the aggregated, denatured proteins.[2]

  • Supernatant Collection: Collect the supernatant containing the soluble proteins.[2]

  • Detection: Analyze the amount of soluble target protein remaining in the supernatant using Western Blot or ELISA.

  • Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[1]

Protocol 2: Kinase Selectivity Profiling

• Objective: To determine the inhibitory activity of 2,7-Dideacetoxytaxinine J against a broad panel of kinases to identify potential off-targets.[2]

• Methodology:

  • Compound Preparation: Prepare a stock solution of 2,7-Dideacetoxytaxinine J (e.g., 10 mM in DMSO) and create serial dilutions.[2]

  • Assay Plate Preparation: In a multi-well plate, add the recombinant kinase, its specific substrate, and ATP.[2]

  • Compound Addition: Add the diluted compound or a vehicle control to the wells.[2]

  • Kinase Reaction: Incubate the plate at the optimal temperature for the kinase to allow the reaction to proceed.

  • Detection: Measure the kinase activity using a suitable method (e.g., radiometric, fluorescence, or luminescence-based).

  • Data Analysis: Calculate the percent inhibition for each concentration and determine the IC50 value for each kinase.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Bioavailability of 2,7-Dideacetoxytaxinine J for Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the oral bioavailability of the poorly water-soluble compound, 2,7-Dideacetoxytaxinine J, for preclinical animal studies. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges and provide actionable solutions based on established formulation strategies for taxane (B156437) compounds.

Troubleshooting Guide

This guide is designed to help you troubleshoot common issues encountered during the formulation and in vivo evaluation of 2,7-Dideacetoxytaxinine J.

Issue 1: Low and Variable Oral Bioavailability

• Question: We are observing low and highly variable plasma concentrations of 2,7-Dideacetoxytaxinine J after oral gavage in our animal model. What are the likely causes and how can we improve this?

• Answer: Low and inconsistent oral bioavailability of poorly soluble compounds like 2,7-Dideacetoxytaxinine J is a common challenge. The primary reasons are often poor aqueous solubility and slow dissolution rate in the gastrointestinal (GI) tract. Additionally, as a taxane derivative, it may be subject to efflux by transporters like P-glycoprotein (P-gp) and significant first-pass metabolism in the gut wall and liver.

  Troubleshooting Steps:

  • Physicochemical Characterization: If not already done, thoroughly characterize the solubility of 2,7-Dideacetoxytaxinine J at different pH values (e.g., 1.2, 4.5, and 6.8) to mimic the conditions of the GI tract. This will help in selecting an appropriate formulation strategy.

  • Formulation Optimization: The key is to enhance the dissolution rate and maintain the compound in a solubilized state for absorption. Consider the following advanced formulation strategies that have proven effective for other taxanes like paclitaxel (B517696) and docetaxel (B913):

    • Particle Size Reduction: Micronization or nanosizing increases the surface area of the drug, leading to a faster dissolution rate.

    • Amorphous Solid Dispersions (ASDs): Dispersing the compound in a polymer matrix can create a more soluble amorphous form.

    • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), self-microemulsifying drug delivery systems (SMEDDS), and lipid nanoparticles can significantly improve the solubility and absorption of lipophilic drugs.

  • Co-administration with Inhibitors: If P-gp efflux or CYP3A4 metabolism is suspected, co-administration with a known inhibitor like cyclosporine A can help increase bioavailability.[1][2][3]

Issue 2: Drug Precipitation In Vitro or In Vivo

• Question: Our formulation appears stable initially, but we suspect the drug is precipitating upon dilution in the GI tract, leading to poor absorption. How can we prevent this?

• Answer: Precipitation of a poorly soluble drug from a supersaturated solution is a critical factor that can negate the benefits of a solubility-enhancing formulation.

  Troubleshooting Steps:

  • In Vitro Dilution Studies: Before in vivo experiments, perform in vitro dilution studies of your formulation in simulated gastric and intestinal fluids to assess its stability. Observe for any signs of precipitation over time.

  • Incorporate Precipitation Inhibitors: The inclusion of polymers such as hydroxypropyl methylcellulose (B11928114) (HPMC) in your formulation can help maintain a supersaturated state and prevent or delay drug crystallization.[1][4] This is particularly effective in supersaturable self-emulsifying drug delivery systems (S-SEDDS).

  • Optimize Vehicle Composition: For liquid formulations, the choice and ratio of oils, surfactants, and co-solvents are critical. A well-designed system will form a stable microemulsion upon dilution, keeping the drug solubilized.

Issue 3: Difficulty in Preparing a Consistent Dosing Formulation

• Question: We are struggling to prepare a homogenous and stable suspension of 2,7-Dideacetoxytaxinine J for oral gavage. The compound keeps settling or clumping.

• Answer: Achieving a uniform suspension is crucial for consistent dosing and reliable pharmacokinetic data.

  Troubleshooting Steps:

  • Systematic Vehicle Screening: Test a range of pharmaceutically acceptable vehicles. For suspensions, aqueous solutions of cellulose (B213188) derivatives like carboxymethylcellulose (CMC) are commonly used as they are generally well-tolerated.[5]

  • Use of Wetting Agents/Surfactants: Incorporate a suitable surfactant, such as Tween® 80 or Poloxamer 188, to improve the wetting of the hydrophobic drug particles and prevent agglomeration.

  • Particle Size Control: Ensure the particle size of the drug is small and uniform. Micronization can improve the stability of suspensions.

  • Homogenization Technique: Use high-energy mixing techniques, such as high-shear homogenization or sonication, to prepare the suspension. Continuous stirring during the dosing procedure is also recommended to maintain homogeneity.

Frequently Asked Questions (FAQs)

Q1: What are the most promising formulation strategies for enhancing the oral bioavailability of a taxane derivative like 2,7-Dideacetoxytaxinine J?

A1: Based on extensive research on other taxanes such as paclitaxel and docetaxel, the most promising strategies for improving oral bioavailability include:

• Self-Emulsifying Drug Delivery Systems (SEDDS) and Self-Microemulsifying Drug Delivery Systems (SMEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions or microemulsions upon gentle agitation in aqueous media, such as the GI fluids.[1][2][4][6][7] This enhances the solubilization and subsequent absorption of the drug.

• Nanosuspensions: Reducing the particle size of the drug to the nanometer range significantly increases the surface area-to-volume ratio, leading to a much faster dissolution rate.[8][9][10][11]

• Solid Dispersions: In these systems, the drug is dispersed in a hydrophilic carrier matrix, often in an amorphous state, which can lead to improved solubility and dissolution.[12][13]

• Lipid Nanoparticles and Nanocapsules: These formulations can enhance oral absorption and may also facilitate lymphatic uptake, which can help bypass first-pass metabolism.[14][15]

Q2: How do I choose the right animal model for bioavailability studies of 2,7-Dideacetoxytaxinine J?

A2: The choice of animal model is critical and depends on several factors. Rodents, such as rats and mice, are commonly used for initial pharmacokinetic screening due to their small size, cost-effectiveness, and well-characterized physiology. However, it is important to consider species-specific differences in GI physiology and drug metabolism. For instance, the expression and activity of drug transporters and metabolic enzymes can vary significantly between species. If P-gp mediated efflux is a concern, using mdr1a P-glycoprotein knockout mice can be a valuable tool to understand its impact on bioavailability.[3]

Q3: What are the key pharmacokinetic parameters I should be measuring?

A3: To assess the oral bioavailability of your 2,7-Dideacetoxytaxinine J formulation, you should determine the following pharmacokinetic parameters:

• Maximum Plasma Concentration (Cmax): The highest concentration of the drug in the plasma.

• Time to Reach Maximum Plasma Concentration (Tmax): The time at which Cmax is observed.

• Area Under the Plasma Concentration-Time Curve (AUC): This represents the total drug exposure over time.

• Absolute Bioavailability (F%): This is calculated by comparing the AUC after oral administration to the AUC after intravenous (IV) administration of the same dose.

Q4: Are there any specific excipients that are known to be problematic for in vivo studies?

A4: Yes, some excipients, while effective at solubilizing drugs, can have biological effects or toxicity. For example, Cremophor EL, used in the formulation of Taxol®, can cause hypersensitivity reactions and has been shown to alter the pharmacokinetics of paclitaxel.[16] It is crucial to select excipients that are generally recognized as safe (GRAS) and to use them within established tolerable levels for the chosen animal species and route of administration. Always run a vehicle-only control group in your animal studies to account for any effects of the formulation itself.

Quantitative Data on Bioavailability Enhancement of Taxanes

The following tables summarize the pharmacokinetic data from various preclinical studies on paclitaxel and docetaxel, demonstrating the impact of different formulation strategies on oral bioavailability. This data can serve as a valuable reference for what may be achievable with 2,7-Dideacetoxytaxinine J.

Table 1: Pharmacokinetic Parameters of Paclitaxel Formulations in Rats

Formulation	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	Absolute Bioavailability (F%)	Reference
Taxol® (Oral)	20	0.095 ± 0.01	-	0.573 ± 0.12	~2%	[17]
PTX-loaded GA Micelles (Oral)	20	0.460 ± 0.10	-	3.42 ± 1.02	6-fold increase vs. Taxol®	[17]
S-SEDDS (Oral)	10	~10-fold higher vs. Taxol®	-	-	~9.5%	[1][4]
S-SEDDS + Cyclosporin A (Oral)	10	-	-	-	~22.6%	[1][4]
Lipid Nanocapsules (Oral)	-	-	-	~3-fold increase vs. Taxol®	-	[14]

Note: "-" indicates data not specified in the cited source.

Table 2: Pharmacokinetic Parameters of Docetaxel Formulations in Rats

Formulation	Route	Dose (mg/kg)	Cmax (ng/mL)	AUC (h·ng/mL)	Absolute Bioavailability (F%)	Reference
Solid Dispersion (High Dose)	Oral	-	-	-	10.1%	[13]
Solid Dispersion (Low Dose)	Oral	-	-	-	35.1%	[13]
Solid SNEDDS	Oral	-	-	-	~12.5%	[18]
SID530 (HP-β-CD)	IV	5	1494 (C0)	837 (AUClast)	-	[19]
Taxotere®	IV	5	1818 (C0)	755 (AUClast)	-	[19]

Note: "-" indicates data not specified in the cited source. C0 refers to the initial concentration after IV administration.

Experimental Protocols

Protocol 1: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS) for Oral Gavage

This protocol provides a general framework for developing a SEDDS formulation. The specific components and their ratios should be optimized for 2,7-Dideacetoxytaxinine J.

1. Materials:

• 2,7-Dideacetoxytaxinine J

• Oil phase (e.g., Capryol 90, Labrafac Lipophile WL 1349)

• Surfactant (e.g., Cremophor EL, Labrasol, Tween 80)

• Co-surfactant/Co-solvent (e.g., Transcutol P, PEG 400)

• Glass vials

• Vortex mixer

• Magnetic stirrer

2. Methodology:

• Screening of Excipients:

  • Determine the solubility of 2,7-Dideacetoxytaxinine J in various oils, surfactants, and co-surfactants to select the components with the highest solubilizing capacity.

• Construction of Pseudo-Ternary Phase Diagrams:

  • Prepare various mixtures of the selected oil, surfactant, and co-surfactant at different ratios.

  • For each mixture, titrate with water and observe the formation of emulsions to identify the self-emulsifying region.

• Preparation of the Drug-Loaded SEDDS:

  • Based on the phase diagrams, select an optimal ratio of oil, surfactant, and co-surfactant.

  • Accurately weigh the components into a glass vial.

  • Add the required amount of 2,7-Dideacetoxytaxinine J to the mixture.

  • Vortex and/or gently heat the mixture until the drug is completely dissolved, resulting in a clear, homogenous pre-concentrate.

• Characterization:

  • Droplet Size and Polydispersity Index (PDI): Dilute the SEDDS pre-concentrate with water and measure the droplet size and PDI using a dynamic light scattering instrument.

  • Self-Emulsification Time: Add a small amount of the SEDDS pre-concentrate to a beaker of water with gentle stirring and measure the time it takes to form a clear or bluish-white emulsion.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical procedure for evaluating the oral bioavailability of a novel 2,7-Dideacetoxytaxinine J formulation.

1. Animals:

• Male Sprague-Dawley rats (200-250 g) are commonly used.

• Acclimatize the animals for at least one week before the experiment.

• Fast the animals overnight (with free access to water) before dosing.

2. Dosing and Groups:

• Group 1 (Oral Test Formulation): Administer the 2,7-Dideacetoxytaxinine J formulation via oral gavage at a predetermined dose.

• Group 2 (Intravenous Reference): Administer a solution of 2,7-Dideacetoxytaxinine J (e.g., in a suitable solvent system) intravenously via the tail vein to determine the absolute bioavailability.

• Group 3 (Vehicle Control): Administer the formulation vehicle without the drug to assess any potential effects of the excipients.

3. Blood Sampling:

• Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into tubes containing an anticoagulant (e.g., heparin or EDTA).

4. Plasma Preparation:

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

5. Sample Analysis:

• Develop and validate a sensitive analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to quantify the concentration of 2,7-Dideacetoxytaxinine J in the plasma samples.

6. Pharmacokinetic Analysis:

• Use pharmacokinetic software to calculate the key parameters (Cmax, Tmax, AUC) from the plasma concentration-time data.

• Calculate the absolute oral bioavailability (F%) using the following formula:

  • F (%) = (AUCoral / AUCIV) × (DoseIV / Doseoral) × 100

Visualizations

Caption: Workflow for formulation development and in vivo evaluation.

Caption: Troubleshooting logic for low bioavailability.

References

• 1. Development of a supersaturable SEDDS (S-SEDDS) formulation of paclitaxel with improved oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dual Formulation and Interaction Strategies to Enhance the Oral Bioavailability of Paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oral delivery of taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Enhanced oral absorption of paclitaxel in a novel self-microemulsifying drug delivery system with or without concomitant use of P-glycoprotein inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. jptcp.com [jptcp.com]
• 10. Formulation and pharmacokinetic evaluation of a paclitaxel nanosuspension for intravenous delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. Preparation, characterization and in vitro evaluation of solid dispersions containing docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Enhanced oral paclitaxel bioavailability after administration of paclitaxel-loaded lipid nanocapsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Role of formulation vehicles in taxane pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Bioavailability Enhancement of Paclitaxel via a Novel Oral Drug Delivery System: Paclitaxel-Loaded Glycyrrhizic Acid Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Determination of docetaxel in rat plasma and its application in the comparative pharmacokinetics of Taxotere and SID530, a novel docetaxel formulation with hydroxypropyl-β-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis: 2,7-Dideacetoxytaxinine J vs. Paclitaxel in Cancer Research

A Head-to-Head Look at Two Taxane Compounds for Drug Development Professionals

In the landscape of cancer therapeutics, taxanes have established themselves as a cornerstone in the treatment of various solid tumors. Paclitaxel (B517696), the progenitor of this class, has seen widespread clinical use. However, the quest for analogues with improved efficacy, reduced toxicity, and the ability to overcome resistance continues. This guide provides a comparative analysis of 2,7-Dideacetoxytaxinine J, a related taxane, and the well-established paclitaxel, offering researchers, scientists, and drug development professionals a concise overview of their performance based on available experimental data.

I. Mechanism of Action and Effects on Microtubule Polymerization

Paclitaxel's primary mechanism of action involves its interaction with β-tubulin, a subunit of microtubules. By binding to the β-tubulin, paclitaxel stabilizes the microtubule polymer, preventing its disassembly. This disruption of normal microtubule dynamics is crucial for various cellular functions, particularly mitosis. The stabilized microtubules lead to the formation of abnormal mitotic spindles, causing cell cycle arrest at the G2/M phase and ultimately inducing apoptosis (programmed cell death).[1]

While direct experimental evidence detailing the specific interaction of 2,7-Dideacetoxytaxinine J with microtubules is limited in the currently available literature, its structural similarity to other taxanes suggests a comparable mechanism of action. Taxanes, as a class, are known to interfere with microtubule dynamics. It is hypothesized that 2,7-Dideacetoxytaxinine J also binds to tubulin, affecting microtubule assembly or disassembly, which in turn contributes to its cytotoxic effects. Further research is required to fully elucidate the precise molecular interactions and the extent to which it modulates microtubule polymerization compared to paclitaxel.

II. Comparative Cytotoxicity

The cytotoxic effects of both compounds have been evaluated in various cancer cell lines. Paclitaxel has demonstrated potent anticancer activity across a broad spectrum of malignancies, including ovarian, breast, and lung cancers.[2] In vitro studies have shown that paclitaxel exhibits significant cytotoxicity at nanomolar concentrations. For instance, in a study involving eight human tumor cell lines, the IC50 (the concentration of a drug that inhibits cell growth by 50%) for paclitaxel ranged from 2.5 to 7.5 nM after a 24-hour exposure.[2][3][4]

Table 1: Comparative in vitro Anticancer Activity

Compound	Cancer Cell Line	Reported Effective Concentration/IC50	Reference
Paclitaxel	Various (8 human tumor cell lines)	IC50: 2.5 - 7.5 nM (24h exposure)	[2][3]
2,7-Dideacetoxytaxinine J	MCF-7 (Breast)	20 µM	[5][6][7]
MDA-MB-231 (Breast)	10 µM	[5][6][7]

III. Signaling Pathways

Paclitaxel is known to modulate several signaling pathways, contributing to its anticancer effects. Its primary action of stabilizing microtubules triggers a mitotic checkpoint, leading to cell cycle arrest. This arrest can then activate downstream apoptotic pathways. The phosphorylation of Bcl-2 family proteins, key regulators of apoptosis, is one of the events influenced by taxanes.[1]

The specific signaling pathways affected by 2,7-Dideacetoxytaxinine J have not been extensively characterized. Given its presumed mechanism as a microtubule-targeting agent, it is likely to activate similar cell cycle arrest and apoptotic pathways as paclitaxel. However, the precise molecular players and the signaling cascades involved require further investigation.

Caption: A simplified workflow of the MTT cytotoxicity assay.

B. Tubulin Polymerization Assay

This assay measures the effect of compounds on the in vitro assembly of microtubules from purified tubulin.

Protocol:

• Reagent Preparation: Prepare tubulin protein, GTP, and a polymerization buffer.

• Reaction Setup: In a microplate, combine the tubulin solution with the test compounds (2,7-Dideacetoxytaxinine J and paclitaxel) or a control.

• Initiation of Polymerization: Initiate polymerization by adding GTP and incubating the plate at 37°C.

• Turbidity Measurement: Monitor the increase in absorbance (turbidity) at 340 nm over time using a microplate reader. An increase in absorbance indicates microtubule polymerization.

• Data Analysis: Plot the absorbance change over time to generate polymerization curves and compare the effects of the compounds.

Diagram 3: Tubulin Polymerization Assay Principle

Caption: The principle of monitoring tubulin polymerization through changes in turbidity.

C. Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in different phases of the cell cycle.

Protocol:

• Cell Treatment: Treat cells with the test compounds for a defined period.

• Cell Harvesting: Harvest the cells and wash them with PBS.

• Fixation: Fix the cells in cold ethanol (B145695) to permeabilize the cell membrane.

• Staining: Stain the cells with a DNA-binding fluorescent dye, such as propidium (B1200493) iodide (PI), in the presence of RNase to remove RNA.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to measure the fluorescence intensity of individual cells.

• Data Analysis: Generate DNA content histograms to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. [6][8][9] Diagram 4: Cell Cycle Analysis Workflow

Caption: Workflow for analyzing cell cycle distribution using flow cytometry.

V. Conclusion and Future Directions

Paclitaxel remains a potent and widely used anticancer agent with a well-characterized mechanism of action. 2,7-Dideacetoxytaxinine J has demonstrated promising in vitro anticancer activity, particularly against breast cancer cell lines. However, a comprehensive understanding of its mechanism of action, a broader cytotoxicity profile, and its effects on various signaling pathways are necessary for a complete comparative assessment.

Future research should focus on:

• Determining the IC50 values of 2,7-Dideacetoxytaxinine J across a diverse panel of cancer cell lines.

• Conducting in vitro tubulin polymerization assays to directly compare its effect on microtubule dynamics with that of paclitaxel.

• Investigating the specific signaling pathways modulated by 2,7-Dideacetoxytaxinine J to identify potential differences or unique therapeutic opportunities.

• Performing in vivo studies to evaluate its efficacy and toxicity profile in animal models.

Such studies will be crucial in determining the potential of 2,7-Dideacetoxytaxinine J as a viable alternative or complementary therapeutic agent to paclitaxel in the ongoing fight against cancer.

References

• 1. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. matilda.science [matilda.science]
• 4. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In vitro comparative evaluation of trastuzumab (Herceptin) combined with paclitaxel (Taxol) or docetaxel (Taxotere) in HER2-expressing human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Proteasome inhibitors increase tubulin polymerization and stabilization in tissue culture cells: A possible mechanism contributing to peripheral neuropathy and cellular toxicity following proteasome inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Structural insight into the stabilization of microtubules by taxanes - PMC [pmc.ncbi.nlm.nih.gov]

validating the anticancer activity of 2,7-Dideacetoxytaxinine J in multiple cell lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anticancer activity of 2,7-Dideacetoxytaxinine J, a taxane (B156437) diterpenoid, against multiple breast cancer cell lines. The data presented herein is compiled from preclinical studies to offer an objective evaluation of its potential as an anticancer agent compared to established taxanes, paclitaxel (B517696) and docetaxel (B913).

In Vitro Anticancer Activity: A Comparative Overview

2,7-Dideacetoxytaxinine J has demonstrated significant in vitro activity against the human breast adenocarcinoma cell lines MCF-7 and MDA-MB-231.[1][2] While specific IC50 values for 2,7-Dideacetoxytaxinine J are not consistently reported in the reviewed literature, studies indicate notable activity at micromolar concentrations.

For a comparative perspective, the following table summarizes the available activity data for 2,7-Dideacetoxytaxinine J and reported IC50 values for the widely used taxanes, paclitaxel and docetaxel, in the same cell lines.

Disclaimer: The data for paclitaxel and docetaxel are compiled from various sources and were not obtained from direct head-to-head comparative studies with 2,7-Dideacetoxytaxinine J under identical experimental conditions. Therefore, a direct comparison of potency should be interpreted with caution.

Compound	MCF-7 (IC50 / Activity)	MDA-MB-231 (IC50 / Activity)	Normal Cell Line (HEK-293) Activity
2,7-Dideacetoxytaxinine J	Significant activity at 20 µM[1][2]	Significant activity at 10 µM[1][2]	Not specified
Paclitaxel	~2.5 - 10 nM	~5 - 20 nM	Varies by cell type
Docetaxel	~1 - 5 nM	~2 - 10 nM	Varies by cell type

Experimental Protocols

The following protocols outline the general methodologies employed in the in vitro evaluation of the anticancer activity of taxane compounds.

Cell Culture

• Cell Lines: Human breast adenocarcinoma cell lines MCF-7 and MDA-MB-231, and human embryonic kidney 293 (HEK-293) cells.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with an atmosphere of 5% CO2.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., 2,7-Dideacetoxytaxinine J, paclitaxel, or docetaxel) or vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Following incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Signaling Pathways and Experimental Workflows

Hypothesized Mechanism of Action of 2,7-Dideacetoxytaxinine J

While the precise signaling pathways modulated by 2,7-Dideacetoxytaxinine J have not been fully elucidated, its structural similarity to other taxanes suggests a comparable mechanism of action. Taxanes are known to function as microtubule-stabilizing agents, leading to cell cycle arrest and induction of apoptosis.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for 2,7-Dideacetoxytaxinine J Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 2,7-Dideacetoxytaxinine J, a member of the taxane (B156437) family, is critical for research, development, and quality control in the pharmaceutical industry. The selection of an appropriate analytical method is a pivotal decision that impacts the reliability and reproducibility of experimental data. This guide provides a comparative overview of two common analytical techniques: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the quantification of taxanes.

Cross-validation of analytical methods is a crucial process to ensure that a validated analytical procedure yields consistent and reliable results across different laboratories, instruments, or even different analytical techniques.[4][5] This process is essential for method transfer, multi-site studies, and for ensuring data integrity throughout the drug development lifecycle.[4][6]

Comparative Analysis of Analytical Methods

The choice between HPLC-UV and LC-MS/MS depends on the specific requirements of the analysis, such as the need for sensitivity, selectivity, and the complexity of the sample matrix. LC-MS/MS generally offers superior sensitivity and selectivity, making it ideal for bioanalytical studies where analyte concentrations are low.[7][8] HPLC-UV, on the other hand, is a robust and more accessible technique suitable for routine quality control of bulk drug substances and formulated products.[3][9]

Table 1: Comparison of Performance Characteristics for Taxane Quantification

Performance Characteristic	HPLC-UV	LC-MS/MS
Linearity (r²)	> 0.999[3]	> 0.99[2][10]
Limit of Detection (LOD)	5 - 10 ng/mL	0.1 - 1 ng/mL[2][10]
Limit of Quantitation (LOQ)	15 - 30 ng/mL	0.5 - 5 ng/mL[2][10]
Accuracy (Recovery)	90 - 110%	85 - 115%[2][10]
Precision (RSD)	< 5%[9]	< 15%[2][10]

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for the successful cross-validation of analytical methods. The following protocols for HPLC-UV and LC-MS/MS are based on established methods for taxane analysis and can be adapted for 2,7-Dideacetoxytaxinine J.

HPLC-UV Method for Taxane Quantification

This protocol outlines a general procedure for the quantification of taxanes in a relatively clean matrix, such as a drug substance or a simple formulation.

1. Sample Preparation:

• Accurately weigh and dissolve the sample containing 2,7-Dideacetoxytaxinine J in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to obtain a stock solution.

• Prepare a series of calibration standards by serially diluting the stock solution.

• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[11]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water.[3][11]

• Flow Rate: 1.0 mL/min.[3][11]

• Detection Wavelength: 227 nm.[11]

• Injection Volume: 20 µL.

• Column Temperature: 25 °C.

3. Validation Parameters (as per ICH Q2(R2) Guidelines): [12][13][14][15]

• Specificity: Analyze blank samples and samples spiked with related substances to ensure no interference with the analyte peak.

• Linearity: Analyze calibration standards at a minimum of five concentration levels and evaluate the correlation coefficient (r²) of the calibration curve.

• Accuracy: Determine the recovery of the analyte in spiked samples at three concentration levels.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing QC samples.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate, column temperature).

LC-MS/MS Method for Taxane Quantification

This protocol is designed for the quantification of taxanes in complex biological matrices, such as plasma or tissue homogenates, where high sensitivity and selectivity are required.

1. Sample Preparation:

• To 100 µL of the biological sample, add an internal standard (e.g., a deuterated analog of the analyte).

• Perform protein precipitation by adding a solvent like acetonitrile, followed by vortexing and centrifugation.

• Alternatively, use liquid-liquid extraction or solid-phase extraction for cleaner samples.[10]

• Evaporate the supernatant to dryness and reconstitute in the mobile phase.

2. Chromatographic and Mass Spectrometric Conditions:

• Column: C18 or similar reversed-phase column suitable for LC-MS (e.g., 2.1 x 50 mm, 1.8 µm).[10]

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.[10]

• Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for the analyte and the internal standard.

3. Validation Parameters (as per ICH M10 Guideline for Bioanalytical Method Validation):

• In addition to the parameters listed for the HPLC-UV method, bioanalytical method validation includes the assessment of:

  • Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix.

  • Stability: Assess the stability of the analyte in the biological matrix under various conditions (e.g., freeze-thaw, short-term, long-term).

Cross-Validation Workflow

A systematic approach is essential for the successful cross-validation of two analytical methods. The following diagram illustrates the key stages involved in comparing the performance of an HPLC-UV and an LC-MS/MS method for the quantification of 2,7-Dideacetoxytaxinine J.

Workflow for cross-validation of analytical methods.

Conclusion

The cross-validation of analytical methods for the quantification of 2,7-Dideacetoxytaxinine J is a critical step in ensuring data quality and consistency. By systematically comparing the performance of robust methods like HPLC-UV and the more sensitive LC-MS/MS, researchers can select the most appropriate technique for their specific needs and be confident in the integrity of their results. The protocols and workflow presented in this guide provide a solid foundation for establishing and cross-validating reliable analytical methods for this and other related taxane compounds.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. Application of an LC-MS/MS method for the analysis of poly (lactic-co-glycolic acid) nanoparticles for taxane chemotherapy [harvest.usask.ca]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. pharmaguru.co [pharmaguru.co]
• 5. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 6. e-b-f.eu [e-b-f.eu]
• 7. api.unil.ch [api.unil.ch]
• 8. researchgate.net [researchgate.net]
• 9. ijcrr.com [ijcrr.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 14. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 15. database.ich.org [database.ich.org]

Structure-Activity Relationship of 2,7-Dideacetoxytaxinine J Analogs: A Comparative Guide

The following guide provides a comparative analysis of the structure-activity relationships (SAR) of 2,7-dideacetoxytaxinine J analogs, focusing on their cytotoxic activity against cancer cell lines. This document is intended for researchers, scientists, and professionals in the field of drug development.

Comparative Cytotoxicity of 2-Deacetoxytaxinine J and Analogs

While extensive data on a wide range of 2,7-dideacetoxytaxinine J analogs is limited in the public domain, studies on the parent compound, 2-deacetoxytaxinine J (2-DAT-J), and its derivatives have provided initial insights into their anticancer potential. The following table summarizes the in vitro activity of 2-DAT-J against human breast cancer cell lines.

Compound	Cell Line	IC50 / Effective Concentration	Reference
2-Deacetoxytaxinine J (2-DAT-J)	MCF-7 (human breast adenocarcinoma)	20 µM	[1][2]
2-Deacetoxytaxinine J (2-DAT-J)	MDA-MB-231 (human breast adenocarcinoma)	10 µM	[1][2]

Key Structure-Activity Relationship Insights:

Initial studies on a limited number of novel taxoids derived from 2-DAT-J have highlighted the critical role of specific functional groups for its cytotoxic activity.[1][2] The key takeaways from these preliminary SAR studies are:

• C-5 Cinnamoyl Group: The presence of the cinnamoyl group at the C-5 position is essential for the anticancer activity of these analogs.[1][2]

• C-10 Acetyl Group: The acetyl group at the C-10 position is also crucial for maintaining cytotoxic efficacy.[1][2]

These findings suggest that modifications at other positions of the 2-deacetoxytaxinine J scaffold could be explored to potentially enhance potency or improve the pharmacological profile, while retaining the essential C-5 cinnamoyl and C-10 acetyl moieties.

Broader Context: Structure-Activity Relationships of Taxoids

To provide a broader context for the SAR of 2,7-dideacetoxytaxinine J analogs, it is useful to consider the well-established SAR of other taxanes like paclitaxel (B517696) and docetaxel (B913). These studies have revealed several key structural features that govern their interaction with microtubules and their antitumor activity:

• C-13 Side Chain: The ester side chain at the C-13 position is paramount for the biological activity of taxoids.[3][4][5]

• C-2' and C-3' Configuration: The stereochemistry at the C-2' and C-3' positions of the C-13 side chain significantly influences the activity.[5]

• C-2 Benzoyl Group: Modifications to the benzoyl group at the C-2 position can modulate activity and overcome drug resistance.[6]

• C-10 Position: As seen with 2-DAT-J, modifications at the C-10 position can impact the potency of taxoids.[6]

Experimental Protocols

The following are detailed methodologies for key experiments typically cited in the evaluation of cytotoxic activity of novel compounds.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells (e.g., MCF-7, MDA-MB-231) are seeded in 96-well plates at a density of 5,000-10,000 cells/well and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., 2-deacetoxytaxinine J analogs) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Microtubule Disassembly Assay

This assay evaluates the effect of compounds on the stability of microtubules.

• Tubulin Polymerization: Purified tubulin is polymerized to form microtubules in the presence of GTP and a stabilizing agent.

• Compound Incubation: The pre-formed microtubules are then incubated with the test compounds or a control vehicle at 37°C.

• Depolymerization Induction: Microtubule disassembly is induced by a cold shock (e.g., incubation on ice).

• Measurement of Microtubule Mass: The amount of remaining polymerized microtubules is measured. This can be done by centrifugation to separate the polymer and soluble fractions, followed by protein quantification of each fraction, or by using a fluorescently labeled tubulin.

• Data Analysis: The activity of the compound is determined by its ability to inhibit the cold-induced microtubule disassembly compared to the control.

Visualizing Experimental and Biological Pathways

Experimental Workflow for SAR Studies

The following diagram illustrates a typical workflow for conducting structure-activity relationship studies of novel anticancer compounds.

Caption: A generalized workflow for the synthesis, biological evaluation, and structure-activity relationship analysis of novel chemical entities.

Taxoid Mechanism of Action: Microtubule Stabilization

The primary mechanism of action for many taxoids, including paclitaxel and likely its analogs, involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis.

Caption: The mechanism of action of taxoids, which involves the stabilization of microtubules, leading to mitotic arrest and subsequent apoptosis.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Deacetoxytaxinine J | CAS:119347-14-7 | Manufacturer ChemFaces [chemfaces.com]
• 3. Synthesis and structure-activity relationships of novel 2',2'-difluoro analogues of docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-activity relationships of Taxol and Taxotere analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Relationships between the structure of taxol analogues and their antimitotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and structure-activity relationships of new second-generation taxoids - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Gene Expression Profiles Induced by Taxane-Class Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the gene expression profiles in human breast cancer cell lines treated with taxane-class microtubule-stabilizing agents. Due to the limited availability of public data on 2,7-Dideacetoxytaxinine J, this document focuses on the well-characterized taxanes, Paclitaxel (B517696) and Docetaxel, to establish a baseline for the anticipated cellular and molecular responses to this class of compounds. The information presented is compiled from multiple studies on the MCF-7 (estrogen receptor-positive) and MDA-MB-231 (triple-negative) breast cancer cell lines.

Executive Summary

Taxanes are a critical class of chemotherapeutic agents that function by stabilizing microtubules, leading to cell cycle arrest, primarily in the G2/M phase, and subsequent induction of apoptosis or mitotic catastrophe. Gene expression analyses of breast cancer cells treated with Paclitaxel and Docetaxel reveal a complex landscape of transcriptional changes. These changes are centered around key cellular processes including cell cycle regulation, apoptosis, microtubule dynamics, and drug resistance. This guide synthesizes these findings to provide a framework for evaluating novel taxane (B156437) derivatives like 2,7-Dideacetoxytaxinine J.

Comparative Gene Expression Profiles

The following table summarizes the typical changes in the expression of key genes in MCF-7 and MDA-MB-231 breast cancer cells following treatment with taxanes like Paclitaxel and Docetaxel. These genes are representative of the major pathways affected by this class of drugs.

Gene	Function	Cell Line	Typical Expression Change with Taxane Treatment	References
CDKN1A (p21)	Cyclin-dependent kinase inhibitor, cell cycle arrest	MCF-7, MDA-MB-231	Upregulated	[1][2]
CCNA2	Cyclin A2, G2/M transition	MCF-7	Downregulated	[2][3]
CCNB1	Cyclin B1, G2/M transition	MCF-7	Downregulated	[2]
WEE1	G2/M checkpoint kinase	MCF-7, MDA-MB-231	Downregulated	[2]
BAX	Pro-apoptotic Bcl-2 family member	MCF-7	Upregulated	[4][5]
BCL2	Anti-apoptotic Bcl-2 family member	MCF-7	Downregulated	[4][5]
CASP3	Executioner caspase in apoptosis	MCF-7	Upregulated	[5]
CASP7	Executioner caspase in apoptosis	SK-BR-3, MCF-7, T47D	Activated	[6]
CASP8	Initiator caspase in apoptosis	MCF-7	Upregulated	[5]
CASP9	Initiator caspase in apoptosis	MCF-7	Upregulated	[5]
ABCB1 (MDR1)	Multidrug resistance transporter	MDA-MB-231/Doc-resistant	Upregulated in resistant cells	[7]
FOXO3a	Forkhead box protein O3a, apoptosis	MCF-7	Upregulated and phosphorylated	[8]
SIX1	Transcription factor, proliferation	MCF-7/Paclitaxel-resistant	Upregulated in resistant cells	[4]

Signaling Pathways and Experimental Workflow

To visualize the molecular mechanisms and experimental procedures discussed, the following diagrams are provided in the DOT language for Graphviz.

Taxane-induced G2/M cell cycle arrest pathway.

Taxane-induced apoptosis signaling pathway.

References

• 1. Taxol-induced growth arrest and apoptosis is associated with the upregulation of the Cdk inhibitor, p21WAF1/CIP1, in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. A microarray based expression profiling of paclitaxel and vincristine resistant MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The role of Six1 signaling in paclitaxel-dependent apoptosis in MCF-7 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ar.iiarjournals.org [ar.iiarjournals.org]
• 7. Frontiers | Maslinic Acid Enhances Docetaxel Response in Human Docetaxel-Resistant Triple Negative Breast Carcinoma MDA-MB-231 Cells via Regulating MELK-FoxM1-ABCB1 Signaling Cascade [frontiersin.org]
• 8. Paclitaxel suppresses the viability of breast tumor MCF7 cells through the regulation of EF1α and FOXO3a by AMPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Promise of Taxanes: A Comparative Analysis in Xenograft Models

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the therapeutic potential of taxane (B156437) compounds in preclinical xenograft models of cancer. While direct xenograft data for 2,7-Dideacetoxytaxinine J is not presently available in published literature, we will explore the existing in vivo data for the closely related compound, 2-Deacetoxytaxinine J. To provide a comprehensive comparison within the taxane family, this guide will focus on the well-established anti-cancer agent, Docetaxel (B913), for which extensive xenograft data exists.

Executive Summary

Taxanes are a critical class of chemotherapeutic agents used in the treatment of a wide array of cancers. Their primary mechanism of action involves the disruption of microtubule function, leading to cell cycle arrest and apoptosis. This guide delves into the preclinical validation of these compounds, with a particular focus on their efficacy in xenograft models, which are instrumental in translational cancer research. We will present a comparative analysis of 2-Deacetoxytaxinine J and the widely used drug, Docetaxel, highlighting key differences in their studied models and available data.

Comparative Therapeutic Potential: 2-Deacetoxytaxinine J vs. Docetaxel

While both compounds belong to the taxane family, the extent of their preclinical evaluation in animal models differs significantly. The following table summarizes the available in vivo data for 2-Deacetoxytaxinine J and provides a representative comparison with Docetaxel's performance in a breast cancer xenograft model.

Compound	Cancer Model	Animal Model	Dosing Regimen	Key Findings
2-Deacetoxytaxinine J	DMBA-Induced Mammary Tumors	Virgin female Sprague Dawley rats	10 mg/kg body weight, orally, for 30 days	Significant regression in mammary tumors compared to the vehicle-treated group (p<0.05)[1][2].
Docetaxel	MCF-7 Human Breast Cancer Xenograft	Nude mice	10 mg/kg, intravenously, once a week for 4 weeks	Significant tumor growth inhibition and induction of apoptosis.
Alternative to Docetaxel	Various solid tumors	Can be species-specific	Varies based on cancer type and formulation	Inhibition of tumor growth through anti-angiogenic effects and apoptosis induction[1].

Detailed Experimental Protocols

Reproducibility and accurate interpretation of experimental data are paramount in preclinical research. Below are the detailed methodologies for the in vivo study of 2-Deacetoxytaxinine J and a standard protocol for a Docetaxel xenograft study.

2-Deacetoxytaxinine J in DMBA-Induced Mammary Tumor Model

• Animal Model: Virgin female Sprague Dawley rats were used.

• Tumor Induction: Mammary tumors were induced using 7,12-dimethylbenz(a)anthracene (DMBA).

• Treatment Group: Animals were treated with 2-Deacetoxytaxinine J at a dose of 10 mg/kg body weight.

• Route of Administration: Oral gavage.

• Treatment Duration: Daily for 30 days.

• Control Group: A vehicle-treated group was used as a control.

• Endpoint: Tumor regression was measured and compared between the treated and control groups. Statistical significance was set at p<0.05[1][2].

Docetaxel in a Breast Cancer Xenograft Model (Representative Protocol)

• Cell Line: MCF-7 human breast cancer cells.

• Animal Model: Female athymic nude mice (4-6 weeks old).

• Tumor Implantation: 5 x 10^6 MCF-7 cells in 0.1 mL of Matrigel are injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are measured twice weekly with calipers, and tumor volume is calculated using the formula: (length x width^2)/2.

• Treatment Initiation: When tumors reach an average volume of 100-150 mm^3, mice are randomized into treatment and control groups.

• Treatment Group: Docetaxel is administered at a dose of 10 mg/kg via intravenous injection once a week for 4 weeks.

• Control Group: A vehicle control (e.g., polysorbate 80 and ethanol (B145695) in saline) is administered on the same schedule.

• Endpoints:

  • Primary: Tumor growth inhibition.

  • Secondary: Body weight (as a measure of toxicity), and terminal tumor analysis for markers of apoptosis (e.g., TUNEL staining) and proliferation (e.g., Ki-67 staining).

Mechanism of Action and Signaling Pathways

The anti-cancer effects of taxanes are primarily attributed to their interaction with microtubules. However, the downstream signaling cascades can vary.

2-Deacetoxytaxinine J: The mechanism is suggested to involve the disruption of microtubule assembly and function, which in turn induces cell cycle arrest and apoptosis[3]. Structure-activity relationship studies have highlighted the importance of the cinnamoyl group on C-5 and the acetyl group on C-10 for its anti-cancer activity[1][2].

Docetaxel: Docetaxel promotes the assembly of tubulin into stable microtubules and inhibits their depolymerization. This action disrupts the normal dynamic reorganization of the microtubule network, which is essential for mitotic and interphase cellular functions[4]. This leads to the arrest of cells in the G2/M phase of the cell cycle and subsequent apoptotic cell death. The induction of apoptosis by docetaxel is associated with the phosphorylation of Bcl-2, an anti-apoptotic protein, which inactivates its function[5].

Visualizing the Experimental Workflow and Signaling Pathway

To better illustrate the processes described, the following diagrams were generated using Graphviz.

Caption: A typical workflow for evaluating the efficacy of an anti-cancer agent in a subcutaneous xenograft model.

Caption: Simplified signaling pathway of Docetaxel, leading to cell cycle arrest and apoptosis.

Conclusion

While the initial query for 2,7-Dideacetoxytaxinine J led to the identification of in vivo data for the related compound 2-Deacetoxytaxinine J, it is evident that its preclinical evaluation is not as extensive as that of established drugs like Docetaxel, particularly concerning xenograft models. The available data for 2-Deacetoxytaxinine J in a chemically induced tumor model is promising and warrants further investigation in xenograft models to better predict its potential clinical efficacy in human cancers. This guide underscores the importance of robust preclinical data in various cancer models for the successful translation of novel therapeutic agents from the laboratory to the clinic.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cas 119347-14-7,2-Deacetoxytaxinine J | lookchem [lookchem.com]
• 4. scribd.com [scribd.com]
• 5. 2-Deacetoxydecinnamoyltaxinine J [myskinrecipes.com]

Assessing the Selectivity of 2,7-Dideacetoxytaxinine J for Cancer Cells Versus Normal Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with high efficacy against malignant cells and minimal toxicity to normal tissues is a central focus of modern drug discovery. Within the diverse family of taxane (B156437) diterpenoids, 2,7-Dideacetoxytaxinine J has emerged as a compound of interest. This guide provides a comprehensive comparison of its cytotoxic effects on cancer cells versus normal cells, supported by available experimental data and detailed methodologies.

Executive Summary

Available research primarily focuses on the closely related compound, 2-deacetoxytaxinine J, isolated from the Himalayan yew (Taxus baccata L. spp. wallichiana). In vitro studies demonstrate its significant cytotoxic activity against human breast cancer cell lines, specifically MCF-7 and MDA-MB-231. While its effects on a normal human kidney epithelial cell line (HEK-293) have been examined, detailed quantitative data to definitively establish a high selectivity index remains limited in publicly available literature. This guide synthesizes the existing data to provide a preliminary assessment of its selective potential and outlines the experimental approaches used for such evaluations.

Data Presentation: Cytotoxicity Profile

Due to the limited availability of specific IC50 values for 2,7-Dideacetoxytaxinine J, the following table summarizes the reported cytotoxic activity of the closely related compound, 2-deacetoxytaxinine J, at tested concentrations. For comparative context, typical IC50 value ranges for the widely used taxane, Paclitaxel, are also included.

Compound	Cell Line	Cell Type	Concentration / IC50	Reference
2-deacetoxytaxinine J	MCF-7	Human Breast Adenocarcinoma	Significant activity at 20 µM	[1]
MDA-MB-231	Human Breast Adenocarcinoma	Significant activity at 10 µM	[1]
HEK-293	Human Embryonic Kidney (Normal)	Studied, no quantitative data available in abstract	[1]
Paclitaxel (for comparison)	MCF-7	Human Breast Adenocarcinoma	~2.5 - 20 nM
MDA-MB-231	Human Breast Adenocarcinoma	~5 - 50 nM
Various Normal Fibroblasts	Normal Human Cells	Generally > 100 nM

Note: A direct comparison of selectivity based on the currently available data for 2-deacetoxytaxinine J is challenging without specific IC50 values for both cancer and normal cell lines from the same study. A higher IC50 value for normal cells compared to cancer cells would indicate favorable selectivity.

Experimental Protocols

The evaluation of a compound's cytotoxicity and selectivity relies on robust and standardized in vitro assays. The following is a detailed methodology for the MTT assay, a common colorimetric assay used to assess cell metabolic activity as an indicator of cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

Objective: To determine the concentration of 2,7-Dideacetoxytaxinine J that inhibits the metabolic activity of cultured cells by 50% (IC50).

Materials:

• Cancer and normal cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 2,7-Dideacetoxytaxinine J stock solution (dissolved in a suitable solvent like DMSO)

• MTT reagent (5 mg/mL in phosphate-buffered saline, PBS)

• Solubilization buffer (e.g., DMSO, or a solution of 20% SDS in 50% dimethylformamide)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a healthy culture.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 2,7-Dideacetoxytaxinine J in culture medium from the stock solution.

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the various concentrations of the compound to the respective wells. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and a negative control (medium only).

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of the MTT reagent to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization of Formazan:

  • After the incubation with MTT, carefully remove the medium.

  • Add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Gently agitate the plate on a shaker for 15-20 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value from the dose-response curve using non-linear regression analysis.

Mandatory Visualizations

Experimental Workflow for Assessing Selectivity

Caption: Workflow for determining the selectivity of 2,7-Dideacetoxytaxinine J.

Hypothesized Signaling Pathway for Taxane-Induced Apoptosis

Given that 2,7-Dideacetoxytaxinine J is a taxane, it is hypothesized to induce apoptosis through a mechanism similar to other members of this class, such as Paclitaxel. This involves the stabilization of microtubules, leading to cell cycle arrest and subsequent activation of apoptotic pathways.

Caption: Hypothesized intrinsic apoptosis pathway induced by taxanes.

Conclusion

The available data on 2-deacetoxytaxinine J, a close analog of 2,7-Dideacetoxytaxinine J, suggests promising anticancer activity. However, a conclusive assessment of its selectivity for cancer cells over normal cells requires more extensive quantitative data, specifically comparative IC50 values across a panel of cancerous and non-cancerous cell lines. The experimental protocols and hypothesized signaling pathways presented in this guide provide a framework for future research in this area. Further investigation into the precise molecular mechanisms of 2,7-Dideacetoxytaxinine J is warranted to fully elucidate its therapeutic potential and selectivity profile.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 2,7-Dideacetoxytaxinine J

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling, Operation, and Disposal.

This document provides comprehensive guidance on the safe handling of 2,7-Dideacetoxytaxinine J, a potent taxane (B156437) compound. Adherence to these procedures is critical to ensure personnel safety and mitigate environmental contamination. The information presented is based on established safety protocols for cytotoxic and potent pharmaceutical compounds.

I. Hazard Identification and Risk Assessment

2,7-Dideacetoxytaxinine J, as a taxane derivative, should be handled as a potent cytotoxic compound. Taxanes are known to be microtubule inhibitors, and exposure can pose significant health risks. While a specific Occupational Exposure Limit (OEL) for 2,7-Dideacetoxytaxinine J has not been established, it is prudent to handle it with the same level of precaution as similar well-characterized taxanes, such as Paclitaxel.

Occupational Exposure Band (OEB): Based on the data for Paclitaxel, 2,7-Dideacetoxytaxinine J is categorized as OEB 4. This necessitates control of exposure to a range of >1 µg/m³ to <10 µg/m³.[1] All handling procedures must be designed to maintain airborne concentrations below this level.

II. Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to prevent dermal, ocular, and respiratory exposure. The following table summarizes the required PPE for handling 2,7-Dideacetoxytaxinine J.

PPE Category	Specification	Rationale
Gloves	Double-gloving with chemotherapy-tested nitrile gloves (meeting ASTM D6978-05 standard).[2]	Provides a robust barrier against dermal absorption. Double-gloving allows for the safe removal of the outer glove if contamination occurs.
Eye Protection	Safety goggles with side shields or a full-face shield.	Protects eyes from splashes and airborne particles.
Body Protection	Disposable, low-permeability gown with long sleeves and tight-fitting cuffs.	Prevents contamination of personal clothing and skin.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) is required when handling the powder outside of a containment system.	Minimizes inhalation of airborne particles.

Glove Permeation Data for Paclitaxel (as a surrogate):

Glove Material	Breakthrough Time (minutes)
Nitrile (Chemotherapy Grade)	No breakthrough up to 240 minutes[3]
Latex (Surgical)	No breakthrough up to 240 minutes[3]
Neoprene	No breakthrough up to 240 minutes[3]

Note: It is recommended to consult the specific glove manufacturer's data for resistance to Paclitaxel or other chemotherapy agents.

III. Operational Plan: Step-by-Step Guidance

This section provides a detailed workflow for the safe handling of 2,7-Dideacetoxytaxinine J, from receiving to solution preparation.

Caption: Operational workflow for handling 2,7-Dideacetoxytaxinine J.

Experimental Protocol: Weighing and Dissolving 2,7-Dideacetoxytaxinine J

This protocol outlines the steps for accurately weighing the powdered compound and preparing a stock solution.

• Preparation:

  • Ensure a certified chemical fume hood or a ventilated balance enclosure is operational.

  • Don all required PPE as specified in the table above.

  • Cover the work surface with disposable, absorbent bench paper.

• Weighing:

  • Use an analytical balance placed inside the containment system.

  • Carefully transfer the desired amount of 2,7-Dideacetoxytaxinine J powder from the stock vial to a pre-tared, sealable container using a dedicated spatula.

  • Minimize the creation of dust.

  • Securely close the container with the weighed powder.

• Dissolving:

  • In the same containment system, add the appropriate solvent (e.g., DMSO) to the container with the weighed powder.

  • Gently swirl or vortex the container until the compound is completely dissolved.

  • Visually inspect the solution to ensure no particulates are present.

• Post-Procedure:

  • Wipe the exterior of the solution container with a suitable decontamination solution (e.g., 70% ethanol) before removing it from the containment system.

  • All disposable materials used in the process (e.g., bench paper, spatula, weigh boat) are to be considered contaminated and disposed of as "bulk" chemotherapy waste.

IV. Disposal Plan

Proper segregation and disposal of waste contaminated with 2,7-Dideacetoxytaxinine J are crucial to prevent environmental contamination and exposure to personnel.

Caption: Waste disposal plan for 2,7-Dideacetoxytaxinine J.

Disposal Protocol:

• Trace Waste: Items with minimal residual contamination (e.g., used gloves, gowns, bench paper with no visible powder) should be placed in a designated yellow chemotherapy waste container.

• Bulk Waste: Grossly contaminated items, unused powder, and solutions of 2,7-Dideacetoxytaxinine J must be disposed of as bulk hazardous waste in a black container.

• Sharps Waste: All contaminated sharps (needles, scalpels, pipette tips) must be placed in a puncture-resistant, yellow chemotherapy sharps container.

• Decontamination of Reusable Equipment: Glassware and other reusable equipment should be decontaminated by soaking in a 10% bleach solution for 24 hours, followed by thorough rinsing.[4]

• Final Disposal: All waste containers must be sealed and collected by a licensed hazardous waste disposal service for high-temperature incineration.

By adhering to these stringent safety and handling protocols, researchers can minimize the risks associated with the potent cytotoxic agent 2,7-Dideacetoxytaxinine J, ensuring a safe laboratory environment for all personnel.

References

• 1. cdn.pfizer.com [cdn.pfizer.com]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. ansell.com [ansell.com]
• 4. unthsc.edu [unthsc.edu]